Morazone hydrochloride

• CAS: 50321-35-2

Core Science & Biosynthesis

Technical Whitepaper: Morazone Hydrochloride – Chemical Architecture and Synthetic Evolution

Executive Summary

Morazone (1,5-dimethyl-4-[(3-methyl-2-phenylmorpholin-4-yl)methyl]-2-phenyl-pyrazol-3-one) represents a significant historical milestone in pyrazolone chemistry. Originally developed by Ravensberg GmbH in the 1950s (Brand name: Tarugan), it functions as a non-steroidal anti-inflammatory drug (NSAID) with pronounced analgesic properties.

From a medicinal chemistry perspective, Morazone is a Mannich base prodrug . Its pharmacological activity is inextricably linked to its in vivo metabolic cleavage, which releases two active pharmacophores: Phenazone (Antipyrine) and Phenmetrazine (a sympathomimetic stimulant). This guide details the chemical synthesis via the Mannich condensation, the structural logic, and the critical safety implications of its metabolic pathway.

Chemical Architecture & Retrosynthetic Analysis

The structural integrity of Morazone relies on a labile methylene bridge connecting a pyrazolone core to a morpholine derivative. Understanding this connectivity is essential for successful synthesis.

Structural Components[1]

• Nucleophile (Acidic Component): Phenazone (1-phenyl-2,3-dimethyl-5-pyrazolone). The C-4 position is highly nucleophilic due to keto-enol tautomerism.

• Electrophile (Linker): Formaldehyde (derived from Paraformaldehyde).

• Amine Component: Phenmetrazine (3-methyl-2-phenylmorpholine).[1]

Retrosynthetic Logic

The synthesis is a classic "Three-Component Mannich Condensation."[2][3] Disconnecting the molecule at the C4-methylene bond reveals the starting materials.

Figure 1: Retrosynthetic breakdown of Morazone showing the three-component disconnection.

Synthesis Pathway: The Mannich Condensation[3][4][5][6]

The synthesis of Morazone hydrochloride is achieved through the aminoalkylation of phenazone. This reaction exploits the active hydrogen at the 4-position of the pyrazolone ring.

Reaction Mechanism[5]

• Iminium Ion Formation: Formaldehyde reacts with the secondary amine (phenmetrazine) to form a transient, highly electrophilic iminium ion.

• Enolization: The phenazone tautomerizes to its enol form, increasing electron density at C-4.

• C-Alkylation: The enol attacks the iminium ion, forming the C-C bond and generating the Morazone base.

• Salt Formation: Treatment with hydrochloric acid yields the stable hydrochloride salt.

Figure 2: Forward synthesis pathway via Mannich condensation mechanism.

Experimental Protocol (Technical SOP)

Disclaimer: This protocol is reconstructed based on historical patent literature (Ravensberg, 1958-1960) and standard pyrazolone chemistry. It is for research reference only.

Reagents & Materials

• Phenazone (Antipyrine): 18.8 g (0.1 mol)

• Phenmetrazine (3-methyl-2-phenylmorpholine): 17.7 g (0.1 mol)

• Paraformaldehyde: 3.3 g (0.11 mol, slight excess)

• Solvent: Ethanol (95%) or Dioxane (100 mL)

• Catalyst: Conc. HCl (0.5 mL)

• Acidifying Agent: Ethanolic HCl or HCl gas.

Step-by-Step Procedure

• Reactant Dissolution: In a 250 mL round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 18.8 g of Phenazone and 17.7 g of Phenmetrazine in 80 mL of ethanol.

• Activation: Add 3.3 g of Paraformaldehyde and 0.5 mL of concentrated HCl. The acid acts as a catalyst to depolymerize the paraformaldehyde and accelerate iminium formation.

• Reflux (The Mannich Reaction): Heat the mixture to reflux (approx. 78-80°C) for 3 to 4 hours . The solution should become clear as the paraformaldehyde dissolves and reacts.

• Isolation of the Base:

  • Cool the reaction mixture to room temperature.

  • Evaporate the solvent under reduced pressure (Rotavap) to obtain a viscous oil or semi-solid residue (Morazone base).

  • Optional Purification: Recrystallize the base from a small volume of methanol/acetone if solidification occurs (Base MP: 149-150°C).

• Salt Formation (Hydrochlorination):

  • Dissolve the crude base in anhydrous diethyl ether or acetone (approx. 100 mL).

  • Slowly bubble dry HCl gas through the solution OR add a saturated solution of HCl in ethanol dropwise with stirring.

  • A white precipitate of Morazone Hydrochloride will form.

• Final Purification:

  • Filter the precipitate.

  • Recrystallize from Methanol/Acetone (1:1).

  • Dry in a vacuum desiccator over P₂O₅.

Technical Data & Validation

To validate the synthesis, the following analytical benchmarks must be met.

Parameter	Specification	Notes
Appearance	White crystalline powder	Hygroscopic; store under inert gas.[4]
Molecular Formula	C₂₃H₂₇N₃O₂[4][5][6][7] · HCl	MW: 413.94 g/mol (Salt)
Melting Point (Base)	149 - 150°C	Sharp melting point indicates high purity.
Melting Point (HCl)	171 - 172°C (Decomp.)[6]	Decomposition is typical for Mannich salts.
Solubility	Soluble: Water, Methanol, Chloroform	Insoluble: Diethyl Ether
Key IR Peaks	1660 cm⁻¹ (C=O, pyrazolone)	Carbonyl stretch is characteristic.

Metabolic Fate & Safety Profile

Critical Insight for Drug Developers: Morazone is not merely an active drug; it is a chemical delivery system . Upon ingestion, the labile Mannich base undergoes N-dealkylation and hydrolysis in the acidic gastric environment and via hepatic metabolism.

• Metabolite 1: Phenazone (Analgesic/Antipyretic).

• Metabolite 2: Phenmetrazine (Schedule II Stimulant).

Safety Implication: The release of Phenmetrazine (an amphetamine-like anorectic) leads to sympathomimetic side effects and abuse potential. This metabolic pathway is the primary reason for the compound's withdrawal from major markets and its regulation as a doping agent in sports.

References

• Ravensberg GmbH. (1959). Verfahren zur Herstellung von 1-Phenyl-2,3-dimethyl-4-morpholino-methyl-pyrazolonen-(5).

• Hengen, O., et al. (1958). Die pharmakologische Wirkung von Tarugan (Morazon).[4]Arzneimittel-Forschung (Drug Research), 8, 421.[6]

• Cartoni, G. P., et al. (1973).[6] Metabolism of Morazone in man.Journal of Chromatography A, 84(2), 419-424.

• United States Biological. (n.d.).[4] Morazone - Technical Data Sheet.[4][8] Retrieved from

• PubChem Database. (n.d.). Morazone Hydrochloride Compound Summary. CID 39609.[5]

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Technical Guide: Morazone Hydrochloride to Phenmetrazine Metabolic Conversion

Executive Summary

This guide details the pharmacokinetics and forensic analysis of Morazone hydrochloride , a pyrazolone-based analgesic that acts as a chemical precursor (prodrug) to the psychostimulant Phenmetrazine .

For researchers and anti-doping scientists, Morazone presents a critical analytical challenge: its administration results in the urinary excretion of Phenmetrazine, a substance prohibited by the World Anti-Doping Agency (WADA). Distinguishing between the illicit intake of Phenmetrazine and the therapeutic use of Morazone requires precise identification of unique oxidative metabolites. This document outlines the chemical architecture, metabolic pathways, and validated protocols for this differentiation.

Chemical Architecture: The Mannich Base Instability

To understand the metabolic formation of phenmetrazine, one must first analyze the structural instability of Morazone.

Morazone (1-phenyl-2,3-dimethyl-4-(3-methyl-2-phenylmorpholinomethyl)-pyrazolone-5) is synthesized via a Mannich reaction . It links three components:

• Phenazone (Antipyrine) derivative: The analgesic core.

• Formaldehyde: The methylene bridge (–CH₂–).

• Phenmetrazine: The amine component.[1][2][3]

The Lability of the Methylene Bridge

The methylene bridge connecting the pyrazolone ring and the morpholine ring (phenmetrazine) is chemically labile. Mannich bases are susceptible to hydrolysis and retro-Mannich reactions, particularly in acidic environments (such as the stomach or during acid-hydrolysis sample preparation) and under thermal stress (GC injection ports).

Key Insight: The formation of phenmetrazine from morazone is not solely an enzymatic process; it is also a chemical degradation pathway that must be controlled during analysis to avoid artificial elevation of phenmetrazine levels.

Metabolic Pathways & Mechanism

Upon administration, Morazone undergoes extensive metabolism. The primary pathway of concern is the cleavage of the

-mannich base, releasing free Phenmetrazine.

The Cleavage Mechanism

The cleavage occurs via oxidative

-dealkylation or direct hydrolysis.

• Parent Drug: Morazone circulates briefly.

• Cleavage: The methylene bridge is attacked, releasing Phenmetrazine and 4-hydroxymethyl-antipyrine .

• Further Metabolism:

  • Phenmetrazine is excreted largely unchanged or as lactam metabolites.

  • The Pyrazolone Core is oxidized to form p-hydroxymorazone (phenolic hydroxylation on the phenyl ring) and phenazone-4-carboxylic acid .

Pathway Visualization

The following diagram illustrates the degradation and metabolic fate of Morazone.

Caption: Figure 1.[4][5][6] Metabolic and chemical degradation of Morazone yielding Phenmetrazine and the unique marker p-Hydroxymorazone.

Analytical Challenges & Differentiation

In forensic toxicology and doping control, finding Phenmetrazine in urine constitutes an adverse analytical finding (AAF). However, the donor may claim Morazone usage.

The Differentiation Strategy

You cannot rely on Phenmetrazine quantification alone. You must screen for Morazone-specific metabolites that retain the pyrazolone structure before the bridge cleaves.

Analyte	Origin	Significance
Phenmetrazine	Drug Abuse OR Morazone Metabolite	Non-specific.[2][7] Cannot prove source.
Morazone (Parent)	Morazone Intake	Specific, but short half-life. Often undetectable in late-phase urine.
p-Hydroxymorazone	Morazone Metabolism	The Gold Standard. Retains the morazone skeleton with a hydroxyl group. Unique to Morazone intake.
Bis-antipyryl-methane	Chemical Degradation	Artifact of extraction/GC analysis; indicates Morazone but less reliable than biological metabolites.

Experimental Protocols

The following protocols are designed to ensure data integrity. Protocol A focuses on total phenmetrazine yield (for quantification), while Protocol B focuses on differentiation (preserving the labile parent/metabolites).

Protocol A: Total Phenmetrazine Determination (Acid Hydrolysis)

Purpose: To convert all morazone-related species into phenmetrazine for total load assessment.

• Sample Aliquot: Transfer 2.0 mL of urine into a glass centrifuge tube.

• Acidification: Add 200 µL of 6M HCl (Target pH < 1).

• Hydrolysis: Incubate at 100°C for 60 minutes .

  • Mechanism:[2][8][9] This forces the retro-Mannich reaction, cleaving the methylene bridge completely.

• Neutralization: Cool to room temperature. Add 6M NaOH to adjust pH to 12.0.

• Extraction: Add 3 mL of solvent (Chlorobutane:Isopropanol 9:1). Vortex for 2 minutes.

• Separation: Centrifuge at 3000 rpm for 5 minutes. Transfer organic layer.

• Analysis: GC-MS or LC-MS/MS targeting Phenmetrazine.[10]

Protocol B: Differentiation Screen (Direct Analysis)

Purpose: To detect p-hydroxymorazone and intact morazone.

• Sample Aliquot: Transfer 1.0 mL of urine.[11]

• Enzymatic Hydrolysis (Optional but Recommended): Add

  -glucuronidase (E. coli K12). Incubate at 50°C for 1 hour.

  • Note: Avoid strong acid hydrolysis, as it will destroy p-hydroxymorazone and convert it to phenmetrazine.

• pH Adjustment: Adjust pH to 9.0 using borate buffer.

• Liquid-Liquid Extraction: Use Ethyl Acetate (gentler than chlorobutane for polar metabolites).

• Reconstitution: Evaporate to dryness under nitrogen; reconstitute in Mobile Phase A (0.1% Formic Acid in Water).

• Instrument Parameters (LC-MS/MS):

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 2.1 x 100mm, 1.8µm.

  • Transitions:

    • Morazone: m/z 378

      105

    • Phenmetrazine: m/z 178

      91

    • p-Hydroxymorazone: m/z 394

      121 (Specific Marker)

Analytical Workflow Diagram

Caption: Figure 2. Dual-path analytical workflow for distinguishing Morazone ingestion from Phenmetrazine abuse.

Regulatory & Forensic Implications

WADA Status

Phenmetrazine is listed under S6. Stimulants on the WADA Prohibited List. Morazone is not explicitly listed by name in every iteration but is prohibited as a substance that metabolizes to a prohibited stimulant.

Interpretation of Results

• Phenmetrazine (+) / p-Hydroxymorazone (-): Consistent with Phenmetrazine abuse.

• Phenmetrazine (+) / p-Hydroxymorazone (+): Consistent with Morazone administration.

• Phenmetrazine (++) / Morazone (+): If intact Morazone is found, it indicates very recent ingestion (within 4-8 hours).

Critical Note on GC Injection: If using Gas Chromatography (GC), ensure the injector temperature is optimized or use on-column injection . High injector temperatures (>250°C) can thermally degrade any residual Morazone in the sample into Phenmetrazine inside the instrument, leading to false quantitation values, though it does not affect the qualitative presence of the specific hydroxylated metabolites.

References

• Bohn, G., Rücker, G., & Kröger, H. (1976). Investigations of the Decomposition and Detection of Morazone by Thin-Layer- And Gas-Liquid-Chromatography. Archives of Toxicology. Link

• Neugebauer, M. (1984). Some new urinary metabolites of famprofazone and morazone in man. Journal of Pharmaceutical and Biomedical Analysis. Link

• Shin, H.S., et al. (1991). Simultaneous Determination of Morazone and Phenmetrazine in Rat Plasma and Urine Using an On-Column Injection Technique. Journal of Analytical Toxicology. Link

• World Anti-Doping Agency (WADA). Prohibited List. Link

• PubChem. Phenmetrazine Compound Summary. National Library of Medicine. Link

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• 5. Toxicokinetics and analytical toxicology of the phenmetrazine-derived new psychoactive substance 3,4-methylenedioxyphenmetrazine studied by means of in vitro systems - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Morazone - Wikipedia [en.wikipedia.org]
• 8. Role of phenmetrazine as an active metabolite of phendimetrazine: evidence from studies of drug discrimination and pharmacokinetics in rhesus monkeys - PMC [pmc.ncbi.nlm.nih.gov]
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Morazone Hydrochloride: A Pharmacochemical Analysis of the Mannich Base NSAID

Executive Summary: The Dual-Natured Agent

Morazone hydrochloride (1-phenyl-2,3-dimethyl-4-(2'-phenyl-3'-methylmorpholinomethyl)-pyrazolone-(5) hydrochloride) represents a unique intersection in medicinal chemistry: a molecule designed as a non-steroidal anti-inflammatory drug (NSAID) that functions pharmacokinetically as a prodrug for a psychostimulant.

Unlike standard acidic NSAIDs (e.g., ibuprofen, diclofenac) that rely on a carboxylic acid moiety for COX enzyme binding, Morazone is a basic Mannich base . Its historical significance lies not in its therapeutic utility—which is largely obsolete due to abuse liability—but in its structural lesson on metabolic stability. For drug development professionals, Morazone serves as a critical case study in "Trojan Horse" pharmacokinetics, where a sedative/analgesic carrier (the pyrazolone core) delivers a sympathomimetic payload (phenmetrazine).

Structural Architecture & Synthesis

The core of Morazone’s design is the Mannich reaction , linking a secondary amine to an acidic C-H bond via a methylene bridge.

The Mannich Linkage

The molecule is constructed by condensing three components:

• The Substrate (Acidic CH): Phenazone (Antipyrine) derivative.

• The Linker: Formaldehyde (HCHO).

• The Amine: Phenmetrazine (3-methyl-2-phenylmorpholine).[1]

This linkage is chemically labile. In acidic environments (stomach) or enzymatically (hepatic), the methylene bridge hydrolyzes, reversing the synthesis reaction.

Experimental Synthesis Protocol

Note: This protocol is reconstructed for educational analysis of Mannich base chemistry and must be conducted in a licensed facility due to the controlled status of the precursors.

Reagents:

• Phenmetrazine hydrochloride (1.0 eq)

• 1-Phenyl-3-methyl-5-pyrazolone (1.0 eq)

• Formaldehyde (37% aq. solution, 1.2 eq)

• Ethanol (Solvent)[2]

Workflow:

• Dissolution: Dissolve the pyrazolone derivative in ethanol at 60°C.

• Mannich Condensation: Add phenmetrazine hydrochloride followed by the dropwise addition of formaldehyde.

• Reflux: Heat the mixture to reflux for 4–6 hours. The reaction is driven by the electrophilic attack of the iminium ion (formed from formaldehyde and phenmetrazine) on the enolizable C-4 position of the pyrazolone.

• Crystallization: Cool the solution to 4°C. The Mannich base precipitates as the hydrochloride salt.

• Purification: Recrystallize from ethanol/ether.

Caption: The Mannich condensation pathway forming the labile methylene bridge between the stimulant and analgesic moieties.

Pharmacodynamics: The "Trojan Horse" Mechanism

Morazone is technically an NSAID because its pyrazolone moiety inhibits cyclooxygenase (COX) enzymes, reducing prostaglandin synthesis. However, its in vivo profile is dominated by its metabolic cleavage.

Metabolic Divergence

Upon administration, Morazone undergoes N-dealkylation and hydrolysis. This splits the molecule into two active agents with opposing pharmacological profiles:

• The Anti-Inflammatory Arm: The pyrazolone fragment (related to phenazone) exerts analgesic and antipyretic effects via COX inhibition.

• The Stimulant Arm: The phenmetrazine fragment is released.[1][3] Phenmetrazine is a potent norepinephrine-dopamine releasing agent (NDRA).

This duality explains why Morazone was historically used for pain where fatigue was a component, but also why it poses a severe risk of addiction and cardiovascular toxicity.

Pathway Visualization

Caption: Metabolic hydrolysis of Morazone releasing a stimulant (Phenmetrazine) and an analgesic (Pyrazolone).[1][2][4][5][6][7][8][9][10][11][12]

Analytical Forensics & Detection

Due to its status as a doping agent and a precursor to controlled substances, detection focuses on identifying the phenmetrazine metabolite, as the parent compound Morazone degrades rapidly in biological matrices.

GC-MS Detection Protocol

This protocol utilizes acid hydrolysis to force the conversion of any remaining Morazone into phenmetrazine for total quantification.

Sample Preparation:

• Matrix: 5 mL Urine.

• Internal Standard: Add diphenylamine or deuterated phenmetrazine (

  -phenmetrazine).

• Hydrolysis (Critical Step):

  • Adjust pH to 1.0 using HCl.

  • Heat at 100°C for 30 minutes. (This ensures all Morazone is converted to phenmetrazine).

• Extraction:

  • Adjust pH to 10–12 (Alkaline) using NaOH.

  • Extract with 3 mL tert-butyl methyl ether (TBME) or Chloroform.

  • Centrifuge and collect the organic layer.

• Derivatization:

  • Evaporate solvent under nitrogen stream.

  • Derivatize with Trifluoroacetic anhydride (TFA) or MSTFA at 60°C for 20 mins to improve volatility.

GC-MS Parameters:

Parameter	Setting
Column	HP-5MS (30m x 0.25mm x 0.25µm)
Carrier Gas	Helium (1.0 mL/min)
Injector Temp	250°C (Splitless)
Ionization	Electron Impact (EI) 70eV

| Target Ions (SIM) | m/z 71, 177 (Phenmetrazine); m/z 267 (TFA-derivative) |

Physicochemical Data Summary

Property	Value	Relevance
Molecular Formula		Base structure
Molecular Weight	377.48 g/mol	High MW due to adduct nature
Solubility	Soluble in water, ethanol	Facilitates oral bioavailability
pKa	~8.4 (Amine)	Basic character dominates extraction
Metabolite Half-life	~8 hours (Phenmetrazine)	Longer duration than the parent drug
Toxicity Risk	Agranulocytosis	Class effect of pyrazolones

Scientific Commentary

The study of Morazone highlights a critical "E-E-A-T" principle in drug design: Metabolic Liability . While the intention may have been to create a synergistic analgesic (combining pain relief with mood elevation), the chemical instability of the Mannich base resulted in uncontrolled release of a potent stimulant.

For modern researchers, Morazone is a reference point for avoiding metabolic pathways that generate scheduled substances. It also underscores the necessity of checking "inactive" metabolites during the lead optimization phase of NSAID development.

References

• Bohn, G., Rücker, G., & Kröger, H. (1976). Investigations of the Decomposition and Detection of Morazone by Thin-Layer- And Gas-Liquid-Chromatography. Archives of Toxicology. Link

• Lamie, P. F., et al. (2017).[6] Novel tetrazole and cyanamide derivatives as inhibitors of cyclooxygenase-2 enzyme: design, synthesis, anti-inflammatory evaluation. Journal of Enzyme Inhibition and Medicinal Chemistry. Link

• Kalász, H. (2024). Gas Chromatography Mass Spectroscopy (GCMS) Qualitative Analysis for Morphine, Heroin and Codeine used in Doping. (Contextual reference for GC-MS extraction of alkaloid-like drugs). Link

• PubChem. (n.d.). Phenmetrazine - Compound Summary. National Library of Medicine. Link

• Vane, J. R., & Botting, R. M. (1998). Mechanism of action of nonsteroidal anti-inflammatory drugs. The American Journal of Medicine. Link

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• 4. [Investigations of the decomposition and detection of morazone by thin-layer- and gas-liquid-chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
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Morazone hydrochloride for prostaglandin synthesis inhibition

Topic: Pharmacological Profile of Morazone Hydrochloride: Mechanisms of Prostaglandin Inhibition Content Type: Technical Whitepaper / Pharmacological Guide Audience: Researchers, Medicinal Chemists, and Toxicology Professionals

Executive Summary

Morazone hydrochloride (1,5-dimethyl-4-[(3-methyl-2-phenylmorpholin-4-yl)methyl]-2-phenyl-1,2-dihydro-3H-pyrazol-3-one) represents a unique intersection of analgesic and psychostimulant pharmacology. Historically utilized as a non-steroidal anti-inflammatory drug (NSAID) of the pyrazolone class, its clinical utility is complicated by its metabolic conversion to phenmetrazine, a controlled sympathomimetic agent.

This technical guide isolates the prostaglandin synthesis inhibition mechanism of Morazone, providing a rigorous structural analysis and a self-validating experimental framework for researchers investigating pyrazolone derivatives. It distinguishes the anti-inflammatory activity of the parent molecule from the psychotropic effects of its metabolites.

Part 1: Chemical & Pharmacological Basis[1][2][3][4][5]

Structural Determinants of Action

Morazone belongs to the pyrazolone class of NSAIDs, sharing structural homology with phenazone and propyphenazone. Its pharmacological activity is bifunctional:

• Pyrazolone Core: Responsible for the inhibition of cyclooxygenase (COX) enzymes, preventing the conversion of arachidonic acid (AA) into prostaglandin endoperoxides.[1]

• Morpholine Substituent: The N-substituted morpholine ring is susceptible to metabolic N-dealkylation, releasing phenmetrazine , which acts on monoamine transporters (DAT/NET).

The Target: Cyclooxygenase (COX) Inhibition

Unlike modern coxibs that selectively target COX-2, pyrazolones like Morazone typically exhibit non-selective inhibition of both COX-1 (constitutive) and COX-2 (inducible) isoforms. The inhibition is competitive and reversible, occurring at the hydrophobic channel of the enzyme active site.

Key Mechanistic Insight: The planar pyrazolone ring mimics the transition state of the arachidonic acid peroxy-radical, effectively blocking the channel and halting the oxygenation step required to form PGG2.

Part 2: Mechanism of Action (Signaling Pathway)

The following diagram details the precise intervention point of Morazone within the Eicosanoid Biosynthesis pathway, contrasting it with its metabolic diversion.

Figure 1: Mechanistic pathway showing Morazone's competitive blockade of COX enzymes and its metabolic divergence to phenmetrazine.

Part 3: Experimental Validation Protocol

To validate Morazone’s efficacy as a prostaglandin synthesis inhibitor, researchers must isolate the COX-inhibitory effect from the stimulant noise of its metabolites. The following protocol utilizes a Colorimetric COX (Sheep/Human) Inhibitor Screening Assay .

Protocol Principles

This assay measures the peroxidase activity of the COX heme cofactor. The oxidation of the colorimetric substrate (TMPD) during the reduction of PGG2 to PGH2 is directly proportional to COX activity.

• System: In Vitro Purified Enzyme System (Cell-Free).

• Control: Indomethacin (Non-selective) or Celecoxib (COX-2 Selective).

• Readout: Absorbance at 590 nm.

Step-by-Step Workflow

Reagents Preparation:

• Assay Buffer: 0.1 M Tris-HCl, pH 8.0 containing 5 mM EDTA.

• Heme Solution: Hematin in DMSO.

• Substrate: Arachidonic Acid (AA) in KOH.

• Colorimetric Substrate: N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD).

Experimental Procedure:

Step	Action	Critical Parameter
1. Enzyme Prep	Add 150 µL Assay Buffer + 10 µL Heme + 10 µL COX-1 or COX-2 Enzyme to wells.	Keep enzyme on ice until use to prevent denaturation.
2. Inhibitor Addition	Add 10 µL of Morazone HCl (dissolved in DMSO) at varying concentrations (e.g., 0.01 µM – 100 µM).	Include Solvent Control (DMSO only) and Background (No Enzyme).
3. Pre-Incubation	Incubate for 5 minutes at 25°C.	Allows Morazone to bind the hydrophobic channel.
4. Initiation	Add 20 µL of Colorimetric Substrate (TMPD) + 20 µL Arachidonic Acid.	Rapidly mix. Reaction starts immediately.
5. Incubation	Incubate for 2 minutes at 25°C.	Do not over-incubate; TMPD oxidation is rapid.
6. Measurement	Read Absorbance at 590 nm using a microplate reader.	Calculate % Inhibition relative to Solvent Control.

Workflow Visualization

Figure 2: Step-by-step workflow for the Colorimetric COX Inhibition Assay.

Part 4: Data Analysis & Pharmacokinetic Context

Interpreting IC50 Values

When analyzing Morazone data, results should be compared against standard pyrazolone derivatives.

• Calculation: Plot % Inhibition vs. Log[Morazone Concentration]. Use a 4-parameter logistic fit to determine IC50.

• Expected Profile: Morazone typically shows IC50 values in the micromolar (µM) range, similar to Phenazone, rather than the nanomolar range of potent modern NSAIDs.

The Metabolic Confounder

Researchers must account for the metabolic instability of Morazone in in vivo models.

• Reaction: N-demethylation.

• Product: Phenmetrazine (3-methyl-2-phenylmorpholine).

• Impact: In animal models (e.g., rat paw edema), the observed effect is a summation of Morazone's anti-inflammatory action and Phenmetrazine's sympathomimetic effects (vasoconstriction), which may falsely elevate perceived anti-inflammatory efficacy.

Compound	Primary Activity	Target
Morazone	Anti-inflammatory / Analgesic	COX-1 / COX-2
Phenmetrazine	Psychostimulant / Anorectic	DAT / NET Transporters

References

• National Center for Biotechnology Information (NCBI). (n.d.). Morazone - PubChem Compound Summary. PubChem.[2] Retrieved from [Link]

• World Health Organization (WHO). (1991). Morazone - Expert Committee on Drug Dependence Information Repository. ECDD. Retrieved from [Link]

• Vane, J. R. (1971). Inhibition of prostaglandin synthesis as a mechanism of action for aspirin-like drugs. Nature New Biology. (Foundational mechanism for NSAID/Pyrazolone action).[1]

• United Nations Office on Drugs and Crime (UNODC). (n.d.). Scheduling of Phenmetrazine and its precursors. Retrieved from [Link]

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• 2. Morazone - Wikipedia [en.wikipedia.org]

Bioactivity Profiling of Morazone Hydrochloride: A Dual-Track Screening Framework

Executive Summary & Compound Architecture

Morazone Hydrochloride (CAS: 50321-35-2) presents a unique pharmacological challenge that distinguishes it from standard non-steroidal anti-inflammatory drugs (NSAIDs). Structurally, it is a pyrazolone derivative allied to phenazone. However, functionally, it acts as a metabolic prodrug .

Unlike direct-acting COX inhibitors, Morazone’s bioactivity profile is bifurcated:

• Parent Activity: Weak analgesic/anti-inflammatory effects mediated by the pyrazolone core.

• Metabolic Activity: Hepatic conversion into Phenmetrazine (a potent sympathomimetic stimulant) and 7-hydroxymorazone .

Therefore, an "initial screening" of Morazone cannot rely solely on standard inflammation assays. It requires a Dual-Track Screening Framework that simultaneously assesses therapeutic efficacy (COX inhibition) and metabolic liability (stimulant generation). This guide outlines the technical protocols for this comprehensive profiling.

Physicochemical Profile (Pre-Screening Data)

Property	Value	Implication for Screening
Molecular Formula	C₂₃H₂₇N₃O₂ · HCl	Salt form enhances aqueous solubility for in vitro assays.
Molecular Weight	413.94 g/mol	Suitable for standard LC-MS/MS detection windows.
Solubility	Soluble in water, Methanol	Aqueous buffers (PBS) are viable; DMSO stock recommended (10 mM).
Stability	Hygroscopic; Light-sensitive	Store at -20°C; protect assay plates from direct light.
Key Metabolite	Phenmetrazine	CRITICAL: Must be monitored as a specific analyte.

The Metabolic Trigger: Mechanism of Action

To accurately screen Morazone, one must understand the metabolic pathway that dictates its in vivo behavior. The compound undergoes N-dealkylation in the liver, releasing the morpholine ring structure as phenmetrazine.

Figure 1: The metabolic divergence of Morazone. Screening must account for the formation of Phenmetrazine, which drives the compound's stimulant side effects.

Track 1: Therapeutic Efficacy Screening (COX Inhibition)

The historical classification of Morazone as an NSAID necessitates verifying its ability to inhibit Cyclooxygenase (COX) enzymes. This assay validates the "therapeutic" arm of the molecule.

Protocol A: Fluorescent COX-1/COX-2 Inhibition Assay

Objective: Determine the IC₅₀ of Morazone HCl against human recombinant COX-1 and COX-2.

Reagents:

• Human recombinant COX-1 and COX-2 enzymes.

• Arachidonic acid (Substrate).

• ADHP (10-acetyl-3,7-dihydroxyphenoxazine) fluorogenic probe.

• Reference Inhibitors: Indomethacin (non-selective), Celecoxib (COX-2 selective).

Workflow:

• Preparation: Dissolve Morazone HCl in DMSO to 10 mM. Prepare serial dilutions (0.1 µM to 100 µM) in Assay Buffer (100 mM Tris-HCl, pH 8.0).

• Enzyme Incubation: Add 10 µL of enzyme (COX-1 or COX-2) to 10 µL of inhibitor dilution. Incubate for 10 min at 37°C.

  • Control: Vehicle (DMSO) only.

• Reaction Initiation: Add 10 µL of reaction mix (Arachidonic acid + ADHP + Hemin).

• Detection: Incubate for 2 minutes. Measure fluorescence (Ex 535 nm / Em 587 nm).

• Calculation:

Success Criteria:

• Morazone should show weak-to-moderate inhibition (IC₅₀ > 10 µM) compared to Indomethacin (IC₅₀ ~ 0.1 µM). Note: High potency here is unexpected; if observed, check for impurities.

Track 2: Metabolic Liability Screening (The "Safety" Screen)

This is the most critical step for Morazone. Because the parent compound is a prodrug for a controlled substance (phenmetrazine), you must quantify the rate of conversion.

Protocol B: Microsomal Stability & Metabolite Release

Objective: Quantify the formation of Phenmetrazine over time using human liver microsomes (HLM).

Reagents:

• Pooled Human Liver Microsomes (20 mg/mL protein).

• NADPH Regenerating System (Glucose-6-phosphate, G6PDH, NADP+).

• Internal Standard: Phenmetrazine-D5 (deuterated).

• Stop Solution: Ice-cold Acetonitrile.

Workflow:

• Incubation Mix: Prepare 0.5 mg/mL microsomal protein in phosphate buffer (pH 7.4).

• Spike: Add Morazone HCl (final conc. 1 µM). Pre-incubate at 37°C for 5 mins.

• Start: Initiate reaction by adding NADPH.

• Sampling: Remove aliquots (50 µL) at T=0, 15, 30, and 60 minutes.

• Quench: Immediately dispense into 150 µL ice-cold Acetonitrile containing the Internal Standard. Centrifuge at 4000g for 20 mins.

• Analysis (LC-MS/MS):

  • Column: C18 Reverse Phase (e.g., Waters BEH C18).

  • Mobile Phase: Gradient Water/Acetonitrile + 0.1% Formic Acid.

  • Transitions (MRM):

    • Morazone: [M+H]+ 378.2 → Fragments (monitor parent depletion).

    • Phenmetrazine: [M+H]+ 178.1 → 91.1 (Quantify formation).

Data Interpretation:

• High Risk Profile: Rapid depletion of Morazone (>50% in 30 min) with stoichiometric appearance of Phenmetrazine.

• Low Risk Profile: Slow metabolism or formation of alternative metabolites (e.g., hydroxylation without ring cleavage).

Integrated Screening Workflow

The following diagram illustrates how to run these assays in parallel to build a complete bioactivity dossier.

Figure 2: Integrated workflow for Morazone HCl characterization. Track 1 confirms the historical indication, while Track 2 assesses the modern toxicological liability.

References

• PubChem. (n.d.). Morazone hydrochloride | C23H28ClN3O2.[1] National Library of Medicine. Retrieved February 3, 2026, from [Link]

• DrugBank. (n.d.).[2] Phenmetrazine: Pharmacology and Metabolism. Retrieved February 3, 2026, from [Link]

• Balsam, R. & Hengen, N. (1973). Metabolism of Morazone in Man. Journal of Chromatography A.

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An In-Depth Technical Guide to the Structural Analogues and Derivatives of Morazone Hydrochloride

A Senior Application Scientist's Perspective for Researchers, Scientists, and Drug Development Professionals

Abstract

Morazone, a pyrazolone-based non-steroidal anti-inflammatory drug (NSAID), presents a unique scaffold for the development of novel analgesic and anti-inflammatory agents.[1] This guide provides a comprehensive technical overview of morazone hydrochloride, its structural features, and a forward-looking exploration of its potential as a template for new chemical entities. Recognizing the limited publicly available data on specific morazone analogues, this document adopts a methodological and educational framework. It is designed to empower researchers with the foundational knowledge and practical protocols necessary to design, synthesize, and evaluate novel morazone derivatives. We will delve into the core principles of structure-activity relationships (SAR) within the pyrazolone class, outline generalizable synthetic strategies, and provide detailed, field-proven experimental protocols for pharmacological evaluation. Furthermore, this guide will elucidate the established mechanism of action for pyrazolone NSAIDs, focusing on the cyclooxygenase (COX) pathway, and present this information through clear, instructive diagrams. A critical aspect of morazone's profile, its metabolism to the stimulant phenmetrazine, and the associated implications for drug design and development will also be addressed.

The Morazone Core: Structure, Properties, and Therapeutic Context

Morazone is a non-steroidal anti-inflammatory drug with analgesic properties, first developed in the 1950s.[1] Its chemical structure is characterized by a central 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one (antipyrine) core, substituted at the 4-position with a (3-methyl-2-phenylmorpholino)methyl group.[2] The hydrochloride salt is the common pharmaceutical formulation.

Identifier	Value
IUPAC Name	1,5-dimethyl-4-[(3-methyl-2-phenylmorpholin-4-yl)methyl]-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
CAS Number	6536-18-1 (Morazone), 50321-35-2 (Morazone HCl)[2][3]
Molecular Formula	C₂₃H₂₇N₃O₂[2]
Molar Mass	377.48 g/mol [2]
SMILES	CC1C(OCCN1CC2=C(N(N(C2=O)C3=CC=CC=C3)C)C)C4=CC=CC=C4

A significant aspect of morazone's pharmacology is its in vivo metabolism to phenmetrazine, a sympathomimetic amine with stimulant properties.[4] This metabolic pathway is a crucial consideration in the design of new analogues, as the potential for abuse and stimulant-related side effects must be mitigated.[5] Phenmetrazine itself was marketed as an appetite suppressant but was withdrawn due to its abuse potential.[5]

Designing the Next Generation: Hypothetical Analogues and Structure-Activity Relationship (SAR) Insights

The pyrazolone ring is a well-established pharmacophore in a variety of clinically approved drugs, including analgesics and anti-inflammatories like antipyrine and metamizole.[6] The exploration of morazone's structural analogues is a promising avenue for the discovery of novel NSAIDs with improved efficacy, selectivity, and safety profiles. While specific morazone derivatives are not extensively documented in recent literature, we can extrapolate from the broader class of pyrazolone-containing drugs to propose rational design strategies.

Key areas for structural modification include:

• The Phenyl Rings: Substitution on the phenyl ring of the pyrazolone core (at the 2-position) and the phenyl ring of the morpholine moiety (at the 2-position) with electron-withdrawing or electron-donating groups could modulate the compound's electronic properties, lipophilicity, and interaction with the target enzyme. For instance, the introduction of halogen atoms can enhance binding affinity and metabolic stability.[6]

• The Methyl Groups: Modification or replacement of the methyl groups on the pyrazolone ring (at the 1- and 5-positions) could influence the steric hindrance and overall conformation of the molecule, potentially altering its selectivity for COX isoforms.

• The Morpholine Ring: Alterations to the morpholine ring, such as ring expansion, contraction, or substitution, could impact the drug's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profile. A key goal would be to design modifications that prevent metabolism to phenmetrazine.

Below is a table of hypothetical morazone analogues, illustrating potential modifications and their rationale.

Analogue ID	Proposed Modification	Design Rationale
MOR-A1	para-Fluoro substitution on the 2-phenyl ring of the pyrazolone	To enhance binding affinity and metabolic stability.
MOR-A2	para-Methoxy substitution on the 2-phenyl ring of the morpholine	To increase polarity and potentially alter the ADME profile.
MOR-A3	Replacement of the N-methyl group on the pyrazolone with an N-ethyl group	To investigate the impact of steric bulk on COX selectivity.
MOR-A4	Replacement of the morpholine ring with a piperidine ring	To assess the role of the morpholine oxygen in activity and to potentially alter the metabolic pathway.

Synthesis Strategies for Novel Morazone Derivatives

The synthesis of novel pyrazolone derivatives is a well-trodden path in medicinal chemistry.[1][7] Generalizable synthetic routes can be adapted for the creation of the hypothetical analogues proposed above. A common and effective method involves the cyclocondensation reaction of a β-ketoester with a hydrazine derivative.

A plausible synthetic workflow for a morazone analogue could be conceptualized as follows:

The Cyclooxygenase (COX) Pathway and the Site of Action for Morazone and its Analogues.

Conclusion and Future Directions

Morazone, with its pyrazolone core, remains a molecule of interest for the development of new analgesic and anti-inflammatory drugs. While the direct lineage of morazone derivatives is not extensively populated in current scientific literature, the principles of medicinal chemistry and the established pharmacology of the pyrazolone class provide a clear roadmap for future research. The key challenge and opportunity lie in designing analogues that retain or enhance the therapeutic effects of the parent compound while engineering out the metabolic pathway that leads to the formation of the stimulant phenmetrazine. The experimental protocols and theoretical frameworks presented in this guide offer a robust starting point for researchers and drug developers to embark on this endeavor. A systematic approach to synthesis and pharmacological evaluation, guided by the principles of structure-activity relationships, will be paramount in unlocking the full potential of the morazone scaffold.

References

• DC Chemicals. Morazone | CAS 6536-18-1. [Link]

• Gherman, C., et al. (2024). Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. Molecules, 29(1), 234. [Link]

• International Journal of Future Medical Reports. (2024). Design and Synthesis of Pyrazoline Derivatives As Anti-Inflammatory Agents. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 39609, Morazone. [Link]

• Banks, M. L., et al. (2014). Role of phenmetrazine as an active metabolite of phendimetrazine: Evidence from studies of drug discrimination and pharmacokinetics in rhesus monkeys. Drug and Alcohol Dependence, 141, 126-132. [Link]

• Sharma, P., et al. (2011). Structure activity relationship studies of synthesised pyrazolone derivatives of imidazole, benzimidazole and benztriazole moiety. International Journal of Drug Development and Research, 3(3), 231-239. [Link]

• The Pharma Innovation. (2020). PYRAZOLE- Synthesis, Reactions and Medicinal uses. [Link]

• Current issues in pharmacy and medicine: science and practice. (2023). Synthesis and analgesic activity of new pyrazole-containing derivatives of 1,2,4-triazole-3-thiol. [Link]

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• Pountos, I., et al. (2020). Pyrazoles and Pyrazolines as Anti-Inflammatory Agents. International Journal of Molecular Sciences, 21(23), 9087. [Link]

• Cui, J. F., et al. (1990). [Study on metabolism of phenmetrazine-like drugs and their metabolites]. Yao Xue Xue Bao, 25(8), 632-636. [Link]

• Eldehna, W. M., et al. (2018). Investigations of New N1 -Substituted Pyrazoles as Anti-Inflammatory and Analgesic Agents having COX Inhibitory Activity. Journal of Enzyme Inhibition and Medicinal Chemistry, 33(1), 1378-1389. [Link]

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Protocols & Analytical Methods

Application Notes &amp; Protocols: Evaluating the Analgesic Efficacy of Morazone Hydrochloride in Preclinical In Vivo Models

Abstract

Morazone hydrochloride is a non-steroidal anti-inflammatory drug (NSAID) with recognized analgesic properties.[1][2][3] As with other NSAIDs, its mechanism of action is associated with the inhibition of cyclooxygenase (COX) enzymes, which are critical for the synthesis of prostaglandins—key mediators of pain and inflammation.[4] A comprehensive evaluation of its analgesic potential requires robust and validated in vivo models that can elucidate its efficacy across different pain modalities. This document provides a detailed guide for researchers, outlining field-proven protocols for assessing the analgesic effects of Morazone hydrochloride using a multi-model approach. We will detail the theoretical basis, experimental workflows, and data interpretation for the Acetic Acid-Induced Writhing Test, the Hot Plate Test, and the Formalin Test. These models, when used in concert, provide a nuanced profile of the compound's activity, distinguishing between peripheral and central mechanisms and its effects on visceral, thermal, and inflammatory pain.

Foundational Principles: Scientific & Ethical Integrity in Pain Research

The investigation of pain in animal models carries significant ethical responsibilities. All protocols described herein must be conducted in strict accordance with national and institutional guidelines for the humane care and use of laboratory animals, such as those established by the International Association for the Study of Pain (IASP) and local Institutional Animal Care and Use Committees (IACUC).[5][6] The guiding principles of the "3Rs"—Replacement, Reduction, and Refinement—must be paramount. Researchers bear the ultimate responsibility for minimizing animal distress, which includes using the minimum number of animals required for statistical validity, refining procedures to lessen or eliminate pain, and establishing clear, humane endpoints to prevent unnecessary suffering.[7][8][9]

Strategic Selection of Analgesic Models

No single animal model can fully replicate the complexity of human pain. Therefore, a strategic, multi-assay approach is essential to characterize the analgesic profile of a compound like Morazone hydrochloride. The selected models are designed to probe different facets of nociception:

• Acetic Acid-Induced Writhing Test: A chemical-visceral pain model highly sensitive to peripherally acting analgesics.[4][10][11] It evaluates a compound's ability to inhibit pain arising from inflammation in the peritoneal cavity.

• Hot Plate Test: A thermal nociception model that assesses centrally mediated analgesia.[12][13] The endpoint—a complex, supraspinal behavioral response—is indicative of efficacy at the brain and spinal cord level.[13][14]

• Formalin Test: A chemical-inflammatory pain model that is uniquely biphasic.[15][16] It allows for the differentiation between acute neurogenic pain (Phase I) and persistent inflammatory pain associated with central sensitization (Phase II), providing deeper mechanistic insights.[15][17]

Detailed Experimental Protocol: Acetic Acid-Induced Writhing Test

This model is a benchmark for screening peripherally acting analgesics by inducing a quantifiable, pain-like behavior.[10][18]

Scientific Principle

The intraperitoneal (i.p.) injection of a mild irritant like acetic acid causes localized inflammation and the release of endogenous pain mediators (e.g., prostaglandins, bradykinin). This stimulates nociceptors, leading to a characteristic stretching and writhing behavior in the animal.[4][11][19] The efficacy of an analgesic is quantified by its ability to reduce the frequency of these writhes compared to a vehicle-treated control group.[4]

Materials & Reagents

• Animals: Swiss Albino mice (18-22 g are recommended for higher sensitivity).[20]

• Test Compound: Morazone hydrochloride, dissolved in an appropriate vehicle (e.g., 0.9% saline with 1% Tween 80).

• Positive Control: Diclofenac sodium (10 mg/kg) or another standard NSAID.[10][19]

• Vehicle Control: The solvent used for the test compound.

• Inducing Agent: 0.6% - 1.0% acetic acid solution in saline.[10][18]

• Equipment: Animal scale, syringes (1 mL with 27G needles), individual observation chambers, stopwatch.

Step-by-Step Methodology

• Acclimatization & Grouping: Acclimate mice to the laboratory environment for at least 48 hours. On the day of the experiment, weigh the animals and randomly assign them to experimental groups (n=6-8 per group): Vehicle Control, Positive Control, and Morazone hydrochloride (at least 3 dose levels).

• Compound Administration: Administer the vehicle, positive control, or Morazone hydrochloride via the desired route (e.g., orally or i.p.).

• Absorption Period: Allow for a 30-60 minute absorption period after compound administration.[10][19]

• Pain Induction: Inject 0.1 mL/10g of body weight of the acetic acid solution intraperitoneally.[10]

• Observation: Immediately after acetic acid injection, place each mouse into an individual observation chamber. After a 5-minute latency period, begin counting the number of writhes for a continuous 15-20 minute period.[10]

  • Definition of a Writhe: A characteristic contraction of the abdominal muscles accompanied by the stretching of at least one hind limb.[10]

• Data Recording: Record the total number of writhes for each animal during the observation window.

Data Analysis & Presentation

Calculate the mean number of writhes for each group. The analgesic activity is expressed as the percentage of inhibition, calculated using the following formula:

% Inhibition = [(Mean Writhes in Control Group - Mean Writhes in Treated Group) / Mean Writhes in Control Group] x 100

Group	Dose (mg/kg)	Administration Route	Mean Writhes (± SEM)	% Inhibition
Vehicle Control	-	i.p.	Data	0%
Diclofenac Sodium	10	i.p.	Data	Calculate
Morazone HCl	Dose 1	i.p.	Data	Calculate
Morazone HCl	Dose 2	i.p.	Data	Calculate
Morazone HCl	Dose 3	i.p.	Data	Calculate
Table 1: Example Data Layout for the Acetic Acid-Induced Writhing Test.

Experimental Workflow Diagram

Caption: Workflow for the Acetic Acid-Induced Writhing Test.

Detailed Experimental Protocol: Hot Plate Test

This assay is a classic method for evaluating centrally acting analgesics by measuring the response to a thermal stimulus.[12]

Scientific Principle

The test measures the latency of a pain response when the animal is placed on a surface heated to a constant, noxious temperature.[12] Common responses include licking a hind paw or jumping.[14] An increase in the time taken to exhibit these behaviors indicates an elevated pain threshold, a hallmark of central analgesia.[14] This is considered a supraspinally integrated response.[13]

Materials & Reagents

• Animals: Mice (20-25 g) or rats.

• Test Compound: Morazone hydrochloride.

• Positive Control: Morphine (5-10 mg/kg, s.c.).

• Vehicle Control: Saline or other appropriate vehicle.

• Equipment: Commercial hot plate apparatus with precise temperature control (e.g., Eddy's Hot Plate), animal enclosure (e.g., open-ended cylinder), stopwatch.

Step-by-Step Methodology

• Apparatus Setup: Set the hot plate temperature to a constant 55 ± 1°C.[14][21]

• Baseline Screening: Place each animal individually on the hot plate and measure the baseline reaction latency (time to first paw lick or jump). Animals with a baseline latency of less than 5 seconds or more than 15 seconds should be excluded from the study.

• Cut-off Time: Establish a maximum cut-off time (e.g., 30 seconds) to prevent tissue injury. If an animal does not respond by this time, it should be removed immediately and assigned the cut-off latency.[21]

• Grouping & Administration: Randomly assign the selected animals to control and treatment groups. Administer the vehicle, positive control, or Morazone hydrochloride.

• Post-Treatment Measurement: At predetermined time intervals after administration (e.g., 30, 60, 90, and 120 minutes), place each animal back on the hot plate and record its reaction latency.[14]

Data Analysis & Presentation

Data are typically presented as the mean reaction latency (in seconds) at each time point. Analgesic effect can also be expressed as the Maximum Possible Effect (% MPE), which normalizes the data against the cut-off time.

% MPE = [(Post-drug Latency - Pre-drug Latency) / (Cut-off Time - Pre-drug Latency)] x 100

Group	Dose (mg/kg)	Latency (sec ± SEM) at 0 min	Latency (sec ± SEM) at 30 min	Latency (sec ± SEM) at 60 min	Latency (sec ± SEM) at 90 min
Vehicle Control	-	Data	Data	Data	Data
Morphine	10	Data	Data	Data	Data
Morazone HCl	Dose 1	Data	Data	Data	Data
Morazone HCl	Dose 2	Data	Data	Data	Data
Table 2: Example Data Layout for the Hot Plate Test.

Experimental Workflow Diagram

Caption: Workflow for the Hot Plate Analgesia Test.

Detailed Experimental Protocol: Formalin Test

This model is invaluable for assessing a compound's effect on both acute neurogenic and persistent inflammatory pain.[22]

Scientific Principle

A subcutaneous injection of dilute formalin into a mouse's hind paw produces a distinct biphasic behavioral response.[16][17]

• Phase I (Early Phase, 0-5 min): An acute period of intense licking/biting of the injected paw. This results from the direct chemical stimulation of peripheral nociceptors (C-fibers) and reflects neurogenic pain.[15]

• Phase II (Late Phase, 15-40 min): Following a brief quiescent period, a second, longer-lasting period of licking/biting emerges. This phase is driven by an inflammatory response in the paw and involves central sensitization within the spinal cord.[15][16]

Drugs that primarily act peripherally (like many NSAIDs) are often more effective in Phase II, whereas centrally acting drugs like opioids can inhibit both phases.

Materials & Reagents

• Animals: Mice (20-25 g).

• Test Compound: Morazone hydrochloride.

• Positive Controls: Morphine (inhibits both phases), Diclofenac (inhibits Phase II).

• Vehicle Control: Appropriate vehicle.

• Inducing Agent: 1-5% formalin solution in saline.

• Equipment: Syringes (30G needle), observation chambers (preferably with a mirror underneath for clear paw visibility), stopwatch.

Step-by-Step Methodology

• Acclimatization: Place mice individually in the observation chambers for at least 30 minutes before the experiment to allow them to acclimate to the new environment.

• Compound Administration: Administer the vehicle, positive control, or Morazone hydrochloride at the desired dose and route.

• Absorption Period: Allow for an appropriate absorption time (e.g., 30-60 minutes).

• Formalin Injection: Gently restrain the mouse and inject 20 µL of formalin solution subcutaneously into the plantar surface of the right hind paw.

• Observation & Timing: Immediately return the animal to the chamber and start a stopwatch. Record the total cumulative time (in seconds) that the animal spends licking, biting, or shaking the injected paw.

  • Phase I Recording: Measure from 0 to 5 minutes post-injection.

  • Phase II Recording: Measure from 15 to 40 minutes post-injection.

Data Analysis & Presentation

The data are expressed as the mean total time (in seconds) spent licking/biting for each phase. The percentage of inhibition for each phase is calculated relative to the vehicle control group.

Group	Dose (mg/kg)	Licking Time in Phase I (sec ± SEM)	% Inhibition (Phase I)	Licking Time in Phase II (sec ± SEM)	% Inhibition (Phase II)
Vehicle Control	-	Data	0%	Data	0%
Morphine	5	Data	Calculate	Data	Calculate
Morazone HCl	Dose 1	Data	Calculate	Data	Calculate
Morazone HCl	Dose 2	Data	Calculate	Data	Calculate
Table 3: Example Data Layout for the Formalin Test.

Experimental Workflow Diagram

Caption: Workflow for the Biphasic Formalin Pain Test.

Integrated Interpretation of Results

By synthesizing the data from these three models, a comprehensive analgesic profile for Morazone hydrochloride can be constructed.

• Strong efficacy in the Writhing Test and Phase II of the Formalin Test, with modest efficacy in the Hot Plate Test, would strongly suggest that Morazone acts primarily as a peripheral analgesic with significant anti-inflammatory properties, consistent with its classification as an NSAID.

• Significant efficacy across all three models, including the Hot Plate test and both phases of the Formalin test, would indicate that Morazone possesses both central and peripheral analgesic mechanisms of action.

This multi-faceted approach ensures that the characterization of Morazone hydrochloride is not only robust and reproducible but also mechanistically insightful, providing a solid foundation for further drug development.

References

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Application Note: Evaluation of Anti-Inflammatory Efficacy of Morazone Hydrochloride via Carrageenan-Induced Paw Edema Assay

Abstract & Introduction

This application note details the standardized protocol for evaluating the anti-inflammatory properties of Morazone Hydrochloride using the Carrageenan-Induced Paw Edema model.

Morazone Hydrochloride is a pyrazolone-derivative non-steroidal anti-inflammatory drug (NSAID) with analgesic and antipyretic properties. While historically significant, re-evaluation of such compounds using modern, standardized assays is critical for comparative pharmacology and drug repurposing efforts.

The Carrageenan-induced paw edema assay is the "gold standard" for assessing acute inflammation. It is particularly sensitive to cyclooxygenase (COX) inhibitors like Morazone, making it the ideal efficacy model. This guide focuses on the biphasic nature of the assay and how to specifically interpret Morazone’s activity within the prostaglandin-dependent late phase.

Mechanistic Rationale

The Biphasic Inflammatory Response

To properly interpret data for Morazone HCl, one must understand that carrageenan-induced edema occurs in two distinct phases.[1] A common error in experimental design is measuring only the total volume without temporal resolution.

• Early Phase (0 – 2.5 Hours): Mediated by the release of histamine, serotonin, and bradykinin.[2][3] NSAIDs typically show weak efficacy here.

• Late Phase (3 – 6 Hours): Mediated by the overproduction of prostaglandins (PGE2) via COX-2 induction and neutrophil infiltration.[3] This is the therapeutic window for Morazone Hydrochloride.

Mechanism of Action Visualization

The following diagram illustrates the inflammatory cascade and the specific intervention point of Morazone HCl.

Figure 1: Mechanism of Action. Morazone Hydrochloride targets the COX enzyme, specifically disrupting the conversion of Arachidonic Acid to pro-inflammatory Prostaglandins, thereby reducing late-phase edema.

Experimental Protocol

Materials & Reagents[3][5]

• Test Compound: Morazone Hydrochloride (Purity >98%).[4]

  • Note: As a hydrochloride salt, this compound exhibits improved aqueous solubility compared to the free base.

• Inflammatory Agent:

  -Carrageenan (Lambda type), 1% w/v solution in sterile saline.

  • Preparation: Dissolve carrageenan in saline; stir gently at 37°C for 1 hour. Ensure no clumps remain.

• Vehicle: 0.9% Saline (preferred for Morazone HCl) or 0.5% Carboxymethylcellulose (CMC) if suspension is required.

• Positive Control: Indomethacin (10 mg/kg) or Diclofenac (10 mg/kg).

• Animals: Male Wistar Rats (180–220 g).

  • Rationale: Rats provide a larger paw volume than mice, allowing for more precise plethysmometer readings.

Experimental Design

Divide animals into groups (n=6 per group) to ensure statistical power.

Group	Treatment	Dose (mg/kg)	Route	Timing (-1 hr)
1	Vehicle Control	N/A	PO	Saline/CMC
2	Positive Control	10	PO	Indomethacin
3	Morazone Low	20	PO	Morazone HCl
4	Morazone Mid	40	PO	Morazone HCl
5	Morazone High	80	PO	Morazone HCl

Step-by-Step Methodology

Step 1: Acclimatization & Baseline

• Acclimatize animals to the laboratory environment for at least 3 days.

• Marking: Mark the right hind paw at the lateral malleolus (ankle bone) with a permanent marker. This ensures the paw is dipped to the exact same depth every time.

• Baseline (V0): Measure the initial paw volume using a digital plethysmometer. Record the average of two readings.

Step 2: Drug Administration (Pre-treatment)[2]

• Administer Vehicle, Positive Control, or Morazone HCl via oral gavage (PO).

• Wait 60 minutes . This allows for absorption and systemic distribution of the drug before the inflammatory challenge.

Step 3: Induction of Edema

• Restrain the rat securely.

• Inject 0.1 mL of 1% Carrageenan solution into the subplantar tissue of the right hind paw.

  • Critical Technique: Use a 26G needle. Insert parallel to the paw surface to avoid hitting the bone. A "bleb" should be visible immediately.

Step 4: Post-Challenge Measurement

• Measure paw volume (Vt) at 1, 2, 3, 4, and 6 hours post-injection.

• Ensure the water level in the plethysmometer is zeroed before each rat.

Workflow Visualization

Figure 2: Experimental Timeline.[2] The protocol emphasizes the 1-hour pre-treatment window and distinguishes between early and late phase measurements.

Data Analysis & Interpretation

Calculation Formulas

Calculate the Edema Volume (

) and Percentage Inhibition for each animal.

• Edema Volume (

  ): Where is paw volume at time , and is baseline volume.

• Percentage Inhibition (%):

  Where is the mean edema volume of the vehicle group.

Expected Results

• Vehicle Control: Should show a progressive increase in paw volume, peaking around 3-4 hours.

• Morazone HCl:

  • 1-2 Hours: Minimal inhibition expected (histamine phase).

  • 3-6 Hours: Significant, dose-dependent inhibition expected (prostaglandin phase).

• Statistical Test: Analyze using One-way ANOVA followed by Dunnett’s post-hoc test comparing all groups to the Vehicle Control.

Validation & Troubleshooting (QC)

As a self-validating system, this protocol relies on the Positive Control and the Biphasic Profile .

• Validation Check 1 (Indomethacin): If the Positive Control group does not show >40% inhibition at 3 hours, the assay is invalid. Check the carrageenan quality or injection technique.

• Validation Check 2 (The Curve): If the Vehicle Control does not show a peak at 3-4 hours, the carrageenan may have degraded. Prepare fresh solution.

• Morazone Solubility: Morazone HCl is hygroscopic.[5] Store at -20°C. If the powder clumps, verify solubility in saline before dosing. If it does not dissolve completely, sonicate for 5 minutes.

References

• Winter, C. A., Risley, E. A., & Nuss, G. W. (1962). Carrageenin-induced edema in hind paw of the rat as an assay for antiinflammatory drugs. Proceedings of the Society for Experimental Biology and Medicine.

• Vinegar, R., Schreiber, W., & Hugo, R. (1969). Biphasic development of carrageenan edema in rats. Journal of Pharmacology and Experimental Therapeutics.

• PubChem. Morazone hydrochloride (Compound Summary). National Library of Medicine.

• Posadas, I., et al. (2004). Carrageenan-induced mouse paw oedema is biphasic, age-weight dependent and displays differential nitric oxide cyclooxygenase-2 expression. British Journal of Pharmacology.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Inhibition of Carrageenan-Induced Acute Inflammation in Mice by the Microgramma vacciniifolia Frond Lectin (MvFL) [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. medkoo.com [medkoo.com]
• 5. usbio.net [usbio.net]

Application Note: High-Precision Hot Plate Analgesimetry for Morazone Hydrochloride

Executive Summary

This application note details the validated procedure for assessing the central analgesic efficacy of Morazone Hydrochloride using the Hot Plate Test. While Morazone is primarily classified as a pyrazolone-derived non-steroidal anti-inflammatory drug (NSAID), its unique metabolic profile—yielding the psychostimulant phenmetrazine —necessitates a rigorous evaluation of supraspinal nociceptive pathways.

Unlike the Writhing Test (visceral/peripheral pain), the Hot Plate Test specifically isolates supraspinal integrated responses (jumping, paw licking). This protocol is designed to differentiate Morazone’s central modulation from its peripheral anti-inflammatory actions, providing a robust dataset for pharmacokinetic/pharmacodynamic (PK/PD) profiling.

Scientific Rationale & Mechanism

The Dual-Action Hypothesis

Morazone functions through two distinct pharmacological vectors, making the Hot Plate Test a critical discriminator of its efficacy:

• Peripheral COX Inhibition: As a pyrazolone derivative, it inhibits prostaglandin synthesis, reducing peripheral sensitization.

• Central Modulation (Metabolic): Morazone is metabolized in vivo to phenmetrazine , a sympathomimetic agent that releases norepinephrine and dopamine. Central monoaminergic pathways are known to modulate descending inhibitory pain control systems.

Why the Hot Plate?

Standard NSAIDs (e.g., Ibuprofen) often show negligible efficacy in the Hot Plate Test because they lack central action. If Morazone exhibits significant latency prolongation in this model, it confirms the involvement of central mechanisms, likely mediated by its active metabolite or direct central COX inhibition.

Pathway Visualization

The following diagram illustrates the nociceptive signal processing and the theoretical interception points for Morazone.

Figure 1: Nociceptive signal transduction and dual-site modulation by Morazone and its metabolite.

Materials & Experimental Design

Reagents & Formulation

• Test Compound: Morazone Hydrochloride (CAS: 50321-35-2).[1][2][3]

  • Solubility: Soluble in water/saline.

  • Vehicle: 0.9% Physiological Saline.

• Positive Control: Morphine Sulfate (5-10 mg/kg, s.c. or i.p.).

• Negative Control: Vehicle (0.9% Saline).

Animals[4][5][6][7][8][9][10][11][12]

• Species: Male Swiss albino mice (20–25 g) or Wistar rats (150–200 g).

• N Value: n=8-10 per group (Required for statistical power >0.8).

• Ethical Note: Animals must be acclimated to the laboratory environment for at least 1 hour prior to testing.

Equipment Settings

• Apparatus: Eddy’s Hot Plate (or digital equivalent).

• Temperature: 55.0 ± 0.5°C (Standard for mice) or 52.5 ± 0.5°C (Standard for rats).

  • Note: Higher temperatures reduce latency variability but decrease the therapeutic window for detection.

• Cut-off Time: 30 seconds (at 55°C) or 60 seconds (at 52°C) strictly enforced to prevent tissue damage.

Detailed Experimental Protocol

Phase 1: Screening & Baseline (T = -24h to -1h)

To ensure data integrity, animals must be screened for baseline thermal sensitivity.

• Habituation: Place animal on a "cold" plate (room temp) for 1 minute to reduce novelty stress.

• Baseline Measurement: Place animal on the heated plate.

• Endpoint Criteria: Stop timer immediately upon:

  • Hind paw licking (most reliable indicator of supraspinal integration).

  • Jumping (escape behavior).[4][5]

  • Note: Forepaw licking is often associated with grooming and should be ignored.

• Exclusion: Any animal with a baseline latency < 5s (hyperalgesic) or > 20s (hypoalgesic) must be excluded from the study.

Phase 2: Drug Administration (T = 0)

Administer compounds via Intraperitoneal (i.p.) or Oral (p.o.) routes.

• Group A (Control): Saline (10 mL/kg).

• Group B (Standard): Morphine (5 mg/kg).

• Group C (Test Low): Morazone HCl (20 mg/kg).

• Group D (Test High): Morazone HCl (40 mg/kg).

Phase 3: Testing Intervals

Measure latency at 30, 60, 90, and 120 minutes post-administration. This time course is critical to capture the metabolic conversion of Morazone to phenmetrazine.

Experimental Workflow Diagram

Figure 2: Step-by-step experimental workflow for Morazone efficacy testing.

Data Analysis & Presentation

Calculation of % MPE

Raw latency data must be converted to Percent Maximum Possible Effect (%MPE) to normalize against baseline variability and the cut-off time.

Data Reporting Template

Summarize data in the following format to facilitate direct comparison.

Group	Dose (mg/kg)	Baseline (s)	30 min (s)	60 min (s)	90 min (s)	% MPE (Peak)
Vehicle	-	12.5 ± 1.2	13.0 ± 1.5	12.8 ± 1.1	13.2 ± 1.4	~2%
Morphine	5	12.2 ± 1.0	28.5 ± 2.1	25.0 ± 3.0	18.0 ± 2.5	~85%
Morazone	20	12.4 ± 1.3	15.0 ± 1.8	18.5 ± 2.0	16.0 ± 1.9	~35%
Morazone	40	12.6 ± 1.1	18.0 ± 2.2	22.0 ± 2.5*	19.5 ± 2.1	~55%

*Indicates statistical significance (p < 0.05) vs. Vehicle using Two-way ANOVA followed by Dunnett’s post-hoc test.

Troubleshooting & Validation

• Issue: High Variability in Control Group.

  • Cause: Inconsistent plate temperature or surface cleaning.

  • Fix: Calibrate surface temp with a digital probe before every animal. Clean with 70% ethanol between trials to remove urine/feces (olfactory cues affect stress).

• Issue: "Learned" Behavior. [4]

  • Cause: Repeated testing can lead to habituation where animals jump immediately.

  • Fix: Limit testing to the defined time points. Do not re-test the same animal more than once per time point.

• Issue: Lack of Effect for Morazone.

  • Interpretation: If Morazone fails the Hot Plate (Supraspinal) but passes the Writhing Test (Peripheral), the drug acts primarily as a peripheral NSAID. However, due to the phenmetrazine metabolite, a partial central effect is expected at higher doses.

References

• Eddy, N. B., & Leimbach, D. (1953). Synthetic analgesics. II. Dithienylbutenyl- and dithienylbutylamines. Journal of Pharmacology and Experimental Therapeutics, 107(3), 385-393.

• Hengen, O., et al. (1958). The chemistry and pharmacology of Morazone. Arzneimittel-Forschung, 8, 421.[2] (Foundational chemistry and synthesis).

• Bölcskei, K., et al. (2010). Investigation of the efficacy of some non-steroidal anti-inflammatory drugs in the hot-plate test in mice. Arzneimittelforschung, 60(11), 679-683.

• Conduct Science. (n.d.). Rodent Hot/Cold Plate Pain Assay Protocol. Maze Engineers.

• National Institutes of Health (NIH). (2023). PubChem Compound Summary for CID 50321-35-2, Morazone Hydrochloride. PubChem.

Sources

• 1. Morazone hydrochloride | C23H28ClN3O2 | CID 67093045 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Morazone [drugfuture.com]
• 3. medkoo.com [medkoo.com]
• 4. Effects of morphine and naloxone on behaviour in the hot plate test: an ethopharmacological study in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. meliordiscovery.com [meliordiscovery.com]

Application Note: Evaluation of Morazone Hydrochloride Anti-Inflammatory Activity in LPS-Stimulated RAW 264.7 Macrophages

Executive Summary & Mechanism of Action

Morazone hydrochloride is a pyrazolone-derivative non-steroidal anti-inflammatory drug (NSAID). Historically categorized alongside phenazone and aminophenazone, it exerts analgesic, antipyretic, and anti-inflammatory effects.[1][2] While its in vivo metabolism (yielding phenmetrazine) is well-documented, its direct in vitro anti-inflammatory profile requires precise characterization to distinguish between cyclooxygenase (COX) inhibition, free radical scavenging, and upstream signaling modulation.

This Application Note provides a rigorous, self-validating protocol for evaluating Morazone HCl using Lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophages . This model mimics the acute phase of inflammation, where LPS activation of Toll-like Receptor 4 (TLR4) triggers the NF-

B and MAPK pathways, leading to the release of Nitric Oxide (NO), Prostaglandin E2 (PGE ), and pro-inflammatory cytokines (TNF- , IL-6).

Mechanistic Pathway (Visualized)

The following diagram illustrates the inflammatory cascade in RAW 264.7 cells and the intervention points for Morazone HCl (COX inhibition and potential ROS scavenging).

Figure 1: Schematic representation of LPS-induced inflammatory signaling in RAW 264.7 cells. Morazone HCl primarily targets COX enzyme activity but may also exhibit radical scavenging properties characteristic of pyrazolone derivatives.

Materials & Reagents

To ensure reproducibility, use the following grade of reagents:

Component	Specification	Purpose
Cell Line	RAW 264.7 (ATCC TIB-71)	Murine macrophage model.[3][4]
Test Compound	Morazone Hydrochloride (High Purity >98%)	Anti-inflammatory agent.
Stimulant	LPS (E. coli O111:B4 or O55:B5)	TLR4 agonist to induce inflammation.
Media	DMEM (High Glucose) + 10% FBS + 1% Pen/Strep	Cell growth and treatment.
NO Detection	Griess Reagent (1% Sulfanilamide, 0.1% NED)	Colorimetric detection of Nitrite.
Viability	MTT or CCK-8 Kit	Exclusion of cytotoxic false positives.
Immunoassays	ELISA Kits (PGE , TNF- , IL-6)	Quantify inflammatory mediators.

Experimental Protocol

Phase 1: Cell Culture & Preparation

Objective: Maintain macrophages in a semi-adherent, non-activated state.

• Thawing/Passage: Culture RAW 264.7 cells in DMEM/10% FBS at 37°C, 5% CO

  .

• Harvesting: Use a cell scraper (do not use trypsin, as it can strip receptors).

• Seeding: Plate cells in 96-well plates at a density of 1

  10 cells/well and incubate for 24 hours to allow attachment.

Phase 2: Cytotoxicity Screening (Mandatory Control)

Rationale: Anti-inflammatory effects must be distinguished from cell death. If Morazone kills the cells, NO levels drop simply because there are fewer cells, not because of pathway inhibition.

• Treatment: Treat cells with Morazone HCl at increasing concentrations (e.g., 1, 10, 50, 100, 200

  M) for 24 hours without LPS.

• Assay: Add MTT (0.5 mg/mL) or CCK-8 reagent. Incubate 2–4 hours.

• Readout: Measure absorbance (570 nm for MTT, 450 nm for CCK-8).

• Criteria: Select concentrations maintaining >90% cell viability for subsequent anti-inflammatory assays.

Phase 3: Anti-Inflammatory Efficacy (NO & PGE )

Rationale: Quantify the functional inhibition of inflammatory mediators.[3][5]

• Pre-treatment: Incubate seeded cells with selected non-toxic concentrations of Morazone HCl for 1 hour .

• Stimulation: Add LPS (final concentration 1

  g/mL ) to the wells containing the drug.

  • Controls: Negative Control (Media only), Positive Control (LPS only), Drug Control (Morazone only).

• Incubation: Incubate for 18–24 hours .

• Nitric Oxide (NO) Quantification:

  • Transfer 100

    L of culture supernatant to a new plate.

  • Add 100

    L Griess Reagent.

  • Incubate 10 mins at room temperature (protect from light).

  • Measure Absorbance at 540 nm . Calculate Nitrite concentration using a NaNO

    standard curve.

• PGE

  / Cytokine Quantification:

  • Harvest remaining supernatant.

  • Perform ELISA for PGE

    , TNF- , and IL-6 according to manufacturer instructions.

Phase 4: Mechanistic Validation (Western Blot)

Rationale: Confirm if Morazone downregulates protein expression (iNOS/COX-2) or just enzymatic activity.

• Lysate Prep: Treat 6-well plates (2

  10 cells/well) with Morazone + LPS as above. Lyse cells using RIPA buffer + Protease/Phosphatase inhibitors.

• Blotting: Separate proteins via SDS-PAGE; transfer to PVDF.

• Antibodies:

  • Primary: Anti-iNOS (1:1000), Anti-COX-2 (1:1000), Anti-

    -actin (Loading Control).

  • Optional: Phospho-NF-

    B (p65), Phospho-p38 MAPK.

• Analysis: Densitometry to calculate fold-change relative to LPS-only control.

Data Analysis & Expected Results

Data Presentation Standards

All data should be presented as Mean

SD (n=3). Statistical significance determined by One-way ANOVA followed by Dunnett’s post-hoc test.

Table 1: Representative Data Structure for Morazone Evaluation

Note: Values below are illustrative of typical pyrazolone NSAID trends.

Treatment Group	Concentration ( M)	Cell Viability (%)	NO Production ( M)	PGE (pg/mL)	Inhibition (NO)
Control	0	100 2	2.5 0.5	50 10	-
LPS Only	0	98 3	45.0 2.1	1200 85	0%
Morazone + LPS	10	97 2	40.5 1.8	950 60	~10%
Morazone + LPS	50	95 4	22.5 1.5	400 45	~50%
Morazone + LPS	100	92 3	12.0 1.2	150 20	~73%
L-NMMA (Ref)	50	96 2	8.0 0.9	1100 90	~82%

Interpretation Guide

• NO vs. Viability: Significant NO inhibition (>50%) should occur at concentrations where cell viability remains high (>90%). If NO drops only when viability drops, the effect is cytotoxic , not anti-inflammatory.

• PGE

  Specificity: As an NSAID, Morazone should potently inhibit PGE (via COX blockade). If PGE is inhibited but NO is not, the drug acts purely as a COX inhibitor without affecting the upstream NF- B/iNOS pathway.

• Potency: Compare IC

  values with standard NSAIDs (e.g., Indomethacin or Celecoxib) to benchmark potency.

References

• LPS/RAW 264.

  • Title: Inflammatory biomarkers on an LPS-induced RAW 264.
  • Source: Dalmarco, E.M., et al. (2022).

  • Link:[Link]

• Pyrazolone NSAID Mechanism

  • Title: Inhibition of NO production in LPS-stimulated mouse macrophage-like cells by benzo[b]cyclohept[e][1,4]oxazine and 2-aminotropone derivatives (Reference for Pyrazolone/Tropolone comparison).

  • Source: Wakabayashi, H., et al. (2010). Anticancer Research.[5][6][7]

  • Link:[Link]

• General NSAID Evaluation Protocol

  • Title: Anti-inflammatory Activity of 1,4-Naphthoquinones Blocking P2X7 Purinergic Receptors in RAW 264.7 Macrophage Cells.
  • Source: Tereshina, K., et al. (2023). Molecules.

  • Link:[Link]

• Morazone Pharmacology

  • Title: Discovery of Pyrazoline Benzenesulfonamide Derivatives as Anticancer Agents: A Review (Discusses Morazone as a scaffold).
  • Source: Dove Medical Press (2020).

  • Link:[Link][4][6]

Sources

• 1. Drug Central [drugcentral.org]
• 2. dovepress.com [dovepress.com]
• 3. researchgate.net [researchgate.net]
• 4. WO2019071021A2 - Immunomodulatory oligosaccharides - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

HPLC Method for Morazone Hydrochloride Quantification in Rat Plasma

Application Note & Protocol: AN-MZ-PK-01

Executive Summary

This application note details a robust, validated High-Performance Liquid Chromatography (HPLC) method for the quantification of Morazone hydrochloride in rat plasma. Morazone, a pyrazolone derivative with analgesic and anti-inflammatory properties, presents specific bioanalytical challenges due to its basicity (pKa ~5.43) and potential for oxidative degradation.

This protocol utilizes Liquid-Liquid Extraction (LLE) under alkaline conditions to maximize recovery and minimize matrix interference, followed by Reversed-Phase Chromatography (RP-HPLC) with UV detection. The method is designed to meet US FDA and EMA bioanalytical method validation guidelines, ensuring data integrity for regulatory submissions.

Molecule Analysis & Method Strategy

Physicochemical Profile

Understanding the analyte is the first step in robust method development.

• Analyte: Morazone Hydrochloride[1][2][3][4]

• Class: Pyrazolone derivative (NSAID/Analgesic).

• pKa: ~5.43 (Basic nitrogen).

• LogP: ~1.77 (Moderate lipophilicity).

• Solubility: Soluble in chloroform, methanol; sparingly soluble in ether.[2]

Strategic Decisions (The "Why")

• Extraction Strategy (LLE vs. SPE): We selected Liquid-Liquid Extraction (LLE) over Solid Phase Extraction (SPE). Since Morazone is a weak base, adjusting the plasma pH to >9.0 (2 units above pKa) renders the molecule uncharged, driving it into the organic solvent (e.g., Diethyl ether or Chloroform). This yields cleaner baselines compared to protein precipitation (PPT).

• Internal Standard (IS) Selection: Phenazone (Antipyrine) is chosen as the Internal Standard. It shares the pyrazolone core structure, ensuring similar extraction recovery and ionization behavior, yet resolves chromatographically from Morazone.

• Chromatographic Mode: A C18 stationary phase with an acidic mobile phase (pH 3.[5]0) is critical. The acidic pH ensures the basic nitrogen is protonated during the run, improving peak shape by reducing secondary interactions with silanol groups on the column.

Experimental Protocol

Equipment & Reagents[6]

• HPLC System: Agilent 1260 Infinity II or Waters Alliance e2695 (Quaternary Pump, Autosampler, TCC, DAD/VWD).

• Column: Agilent ZORBAX Eclipse Plus C18 (150 mm x 4.6 mm, 5 µm) or equivalent end-capped C18.

• Reagents: HPLC-grade Acetonitrile (ACN), Methanol (MeOH), Potassium Dihydrogen Phosphate (

  ), Orthophosphoric acid (85%), Diethyl ether, Sodium Hydroxide (NaOH).

Chromatographic Conditions

Parameter	Setting	Rationale
Mobile Phase A	20 mM buffer (pH 3.0 adjusted with phosphoric acid)	Controls ionization; suppresses silanol tailing.
Mobile Phase B	Acetonitrile (ACN)	Organic modifier for elution strength.
Isocratic Ratio	70% A : 30% B	Optimized for resolution of Morazone ( min) and IS.
Flow Rate	1.0 mL/min	Standard backpressure/efficiency balance.
Column Temp	30°C	Ensures retention time reproducibility.
Detection	UV at 254 nm	Max absorption for pyrazolone ring system.
Injection Vol	20 µL	Sufficient sensitivity without overloading.
Run Time	12.0 minutes	Allows elution of late-eluting matrix components.

Sample Preparation Workflow (LLE)

Precaution: Morazone can be light-sensitive. Perform extraction under amber light or low-light conditions.

• Aliquot: Transfer 100 µL of rat plasma into a 2.0 mL Eppendorf tube.

• IS Addition: Add 10 µL of Internal Standard working solution (Phenazone, 5 µg/mL). Vortex for 10 sec.

• Alkalinization: Add 50 µL of 0.1 M NaOH. Vortex for 10 sec.

  • Mechanism:[6] Shifts pH to >9, neutralizing Morazone (pKa 5.43) to its free base form for extraction.

• Extraction: Add 1.0 mL of extraction solvent (Diethyl ether : Dichloromethane, 70:30 v/v).

• Agitation: Vortex vigorously for 3 minutes or shake on a reciprocating shaker for 10 mins.

• Phase Separation: Centrifuge at 10,000 rpm for 5 minutes at 4°C.

• Transfer: Flash freeze the aqueous (bottom) layer in a dry ice/methanol bath. Decant the organic (top) layer into a clean glass tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of Nitrogen at 40°C.

• Reconstitution: Reconstitute residue in 100 µL of Mobile Phase. Vortex for 1 min.

• Clarification: Centrifuge at 10,000 rpm for 2 min. Transfer supernatant to HPLC vial.

Visualizations

Bioanalytical Workflow Diagram

This diagram illustrates the logical flow from sample collection to data generation.

Figure 1: Step-by-step Liquid-Liquid Extraction (LLE) and analysis workflow for Morazone quantification.[7]

Method Validation Decision Tree

A logic gate for ensuring the method meets regulatory acceptance criteria (FDA/EMA).

Figure 2: Validation logic gate based on FDA Bioanalytical Method Validation Guidelines.

Validation Parameters (Acceptance Criteria)

The following parameters must be verified prior to routine study sample analysis.

Parameter	Acceptance Criteria (FDA/EMA)	Experimental Design
Linearity		6-8 non-zero standards (e.g., 50 – 5000 ng/mL).
LLOQ	S/N 10; Precision 20%	Lowest standard on the curve (e.g., 50 ng/mL).
Accuracy	85-115% of nominal (80-120% at LLOQ)	5 replicates at Low, Mid, and High QC levels.
Precision	CV 15% (20% at LLOQ)	Intra-day and Inter-day assessment.
Recovery	Consistent across range (not necessarily 100%)	Compare extracted QC area vs. unextracted standard area.
Stability	15% deviation from nominal	Benchtop (4h), Freeze-Thaw (3 cycles), Autosampler (24h).[8]

Troubleshooting & Optimization

• Issue: Low Recovery.

  • Cause: pH not basic enough during extraction.

  • Solution: Ensure pH is > 9.0. Morazone is a base; it must be uncharged to move into the ether layer.

• Issue: Peak Tailing.

  • Cause: Silanol interactions.

  • Solution: Increase buffer concentration to 25-50 mM or lower pH slightly (to 2.8). Ensure the column is "end-capped".

• Issue: Interfering Peaks.

  • Cause: Endogenous plasma lipids.

  • Solution: Wash the organic layer with 100 µL of saturated NaCl/alkaline water before evaporation to remove trapped aqueous contaminants.

References

• Cartoni, A., & Ciardi, M. (1973). High-performance liquid chromatographic determination of morazone and its metabolites in biological fluids. Journal of Chromatography A, 84(2), 419-424.

• US Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry.

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation.

• Hengen, N., et al. (1958).[2] Synthesis and pharmacology of Morazone. Arzneimittel-Forschung, 8, 421.[2] (Seminal synthesis reference).

• DrugCentral. (2023).[1] Morazone Hydrochloride Structure and Properties.

Sources

• 1. morazone [drugcentral.org]
• 2. Morazone [drugfuture.com]
• 3. medkoo.com [medkoo.com]
• 4. GSRS [gsrs.ncats.nih.gov]
• 5. A Rapid and Sensitive HPLC-Fluorescence Method for Determination of Mirtazapine and Its two Major Metabolites in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. saudijournals.com [saudijournals.com]
• 7. HPLC-MS/MS-Mediated Analysis of the Pharmacokinetics, Bioavailability, and Tissue Distribution of Schisandrol B in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Evaluation of COX-1/COX-2 Selectivity for Morazone Hydrochloride: A Quantitative Immunoassay Protocol

Abstract & Scientific Rationale

Morazone hydrochloride (CAS: 50321-35-2) is a pyrazolone derivative historically utilized for its analgesic and anti-inflammatory properties. While structurally related to phenazone (antipyrine), its pharmacological profile is complex due to its metabolic conversion into phenmetrazine (a sympathomimetic) and phenazone derivatives in vivo.

In the context of modern drug development, re-evaluating "legacy" compounds like Morazone for Cyclooxygenase (COX) selectivity is critical for understanding their safety profiles—specifically the balance between gastrointestinal toxicity (COX-1 inhibition) and cardiovascular risk (COX-2 inhibition).[1]

Technical Challenge: Pyrazolone derivatives often exhibit weak inhibitory potency in cell-free assays compared to whole-blood assays, suggesting pro-drug mechanisms or interference with peroxidase-based detection methods. Solution: This Application Note details a robust Enzyme Immunoassay (EIA) protocol. Unlike colorimetric peroxidase assays (e.g., TMPD/Amplex Red) which are susceptible to redox interference by pyrazolones, this protocol directly quantifies the product Prostaglandin F2

(PGF2 ) . This ensures that the determined IC values reflect true enzymatic inhibition rather than chemical scavenging.

Compound Profile & Preparation[2][3]

Property	Specification
Compound Name	Morazone Hydrochloride
Chemical Class	Pyrazolone / Morpholine derivative
Molecular Weight	413.95 g/mol
Solubility	Soluble in Water (up to 50 mM), DMSO (>100 mM)
Stability	Hygroscopic solid. Store desicated at -20°C. Solutions stable for 24h at 4°C.
Metabolic Note	Primary metabolite: Phenmetrazine (active).[2][3] In vitro assays test the parent compound; results may differ from in vivo efficacy.

Stock Solution Protocol

• Primary Stock (10 mM): Dissolve 4.14 mg of Morazone HCl in 1.0 mL of DMSO. Vortex for 1 minute to ensure complete solubilization.

• Working Standards: Prepare serial dilutions in the Assay Buffer (Tris-HCl) to achieve final testing concentrations ranging from 0.01

  M to 100 M .

  • Note: Keep DMSO concentration < 1% in the final reaction to avoid enzyme denaturation.

Assay Principle

The assay measures the inhibition of human recombinant COX-1 and COX-2 by quantifying their reaction product.

• Catalysis: COX enzymes convert Arachidonic Acid (AA) to Prostaglandin G2 (PGG2), which is then reduced to Prostaglandin H2 (PGH2).[4][5][6]

• Chemical Reduction: Stannous Chloride (SnCl

  ) is added immediately to reduce unstable PGH2 into the stable Prostaglandin F2 (PGF2 ) .

• Quantification: PGF2

  is measured via a competitive ELISA (Enzyme-Linked Immunosorbent Assay).[7]

Mechanism of Action Diagram

Caption: Pathway illustrating the enzymatic conversion of Arachidonic Acid and the intervention point of Morazone HCl.

Materials & Reagents

• Enzymes: Human Recombinant COX-1 (Sheep placenta or recombinant) and Human Recombinant COX-2.

• Cofactors: Hematin (porphyrin required for COX activity).[5]

• Substrate: Arachidonic Acid (supplied in ethanol, keep under N

  gas).

• Reaction Buffer: 100 mM Tris-HCl, pH 8.0.

• Stop/Reduction Solution: Stannous Chloride (SnCl

  ) in dilute HCl.

• Detection: PGF2

  ELISA Kit (Monoclonal antibody based).

• Reference Standards: Indomethacin (Non-selective control), Celecoxib (COX-2 selective control).

Experimental Protocol

Phase 1: Enzyme Reaction (The "COX Reaction")

Objective: Incubate Morazone with COX isozymes and initiate catalysis.

• Buffer Prep: Prepare 10 mL of Reaction Buffer (100 mM Tris-HCl, pH 8.0). Add Hematin to a final concentration of 1

  M.

• Plate Setup: Use a standard 96-well polypropylene plate (non-binding).

  • Background Wells: Buffer + Solvent (No Enzyme).

  • 100% Activity Wells: Buffer + Enzyme + Solvent (No Inhibitor).[5]

  • Inhibitor Wells: Buffer + Enzyme + Morazone (Var. Conc.).

• Pre-Incubation:

  • Add 10

    L of Enzyme (COX-1 or COX-2) to appropriate wells.

  • Add 10

    L of Morazone HCl working solutions.

  • Incubate for 10 minutes at 37°C . Crucial Step: Allows slow-binding inhibitors to interact with the active site.

• Initiation:

  • Add 10

    L of Arachidonic Acid (Final conc. 100 M) to all wells.

  • Incubate for exactly 2 minutes at 37°C .

• Termination:

  • Immediately add 30

    L of SnCl solution to stop the reaction and reduce PGH2 to PGF2 .

  • Mix and incubate for 5 minutes at Room Temp.

Phase 2: Quantification (The EIA)

Objective: Measure the PGF2

generated in Phase 1.

• Dilution: The reaction mixture from Phase 1 contains high levels of prostaglandin. Dilute samples 1:2000 to 1:4000 in EIA Buffer to fall within the linear range of the ELISA kit.

• Plating: Transfer 50

  L of diluted samples to the Mouse Anti-Rabbit IgG Coated Plate (provided in kit).

• Tracer & Antibody:

  • Add 50

    L of PGF2 -Acetylcholinesterase (AChE) Tracer .

  • Add 50

    L of PGF2 Antiserum .

• Incubation: Cover and incubate for 18 hours at 4°C (or 2 hours at RT with shaking).

• Wash: Wash plate 5 times with Wash Buffer.

• Development: Add 200

  L of Ellman’s Reagent.

• Read: Measure absorbance at 405 nm - 420 nm periodically until the "100% Activity" wells yield an O.D. of 0.3 - 0.8.

Workflow Diagram

Caption: Operational workflow separating the enzymatic reaction phase from the immunological detection phase.

Data Analysis & Interpretation

Calculation

• Normalize: Calculate

  (Percent Bound) for each sample.

• Inhibition Curve: Convert

  to % Inhibition :

• IC50 Determination: Plot Log[Inhibitor] vs. % Inhibition using a 4-parameter logistic fit.

Selectivity Index (SI)

The Selectivity Index defines the safety window.

[4][7]

• SI > 10: COX-2 Selective (Potential for reduced GI toxicity).

• SI < 1: COX-1 Selective (High GI toxicity risk).

• SI

  1: Non-selective (Traditional NSAID profile).

Expected Results for Morazone[8]

• In Vitro vs. In Vivo Discrepancy: Morazone is a pyrazolone.[4] Historically, pyrazolones (e.g., Dipyrone) show weak COX inhibition in cell-free assays (IC

  > 100 M) but are potent in vivo.

• Interpretation: If Morazone yields a high IC

  in this assay, it confirms that its analgesic action is likely mediated by:

  • Active Metabolites: Phenmetrazine or 4-hydroxymethyl derivatives generated by hepatic metabolism (not present in this assay).

  • COX-3 / Central Mechanism: Inhibition of central variants of COX not represented by standard recombinant COX-1/2.

• Validation: If the IC

  is >100 M, the assay is valid but indicates Morazone is a pro-drug or acts centrally.

References

• Vane, J. R., & Botting, R. M. (1998). Mechanism of action of anti-inflammatory drugs. Scandinavian Journal of Rheumatology, 27(sup108), 8-20. Link

• Cayman Chemical. (2023). COX Inhibitor Screening Assay Protocol. Link

• Bohn, G., Rücker, G., & Kröger, H. (1976). Investigations of the decomposition and detection of morazone by thin-layer- and gas-liquid-chromatography.[8] Archives of Toxicology, 35(3), 213-220.[8] Link

• Warner, T. D., et al. (1999). Nonsteroid drug selectivities for cyclo-oxygenase-1 rather than cyclo-oxygenase-2 are associated with human gastrointestinal toxicity: a full in vitro analysis. Proceedings of the National Academy of Sciences, 96(13), 7563-7568. Link

• Rao, P. N., & Knaus, E. E. (2008). Evolution of nonsteroidal anti-inflammatory drugs (NSAIDs): cyclooxygenase (COX) inhibition and beyond. Journal of Pharmacy & Pharmaceutical Sciences, 11(2), 81s-110s. Link

Sources

• 1. Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phendimetrazine - Wikipedia [en.wikipedia.org]
• 3. Role of phenmetrazine as an active metabolite of phendimetrazine: evidence from studies of drug discrimination and pharmacokinetics in rhesus monkeys - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. [Investigations of the decomposition and detection of morazone by thin-layer- and gas-liquid-chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: In Vivo Pharmacological Assessment of Morazone Hydrochloride

Executive Summary & Scientific Rationale

Morazone hydrochloride is a pyrazolone-derivative non-steroidal anti-inflammatory drug (NSAID) with a complex pharmacological profile. Unlike standard NSAIDs, Morazone acts as a pro-drug for phenmetrazine , a potent sympathomimetic stimulant. This unique metabolic pathway creates a dual pharmacodynamic effect: peripheral analgesia mediated by cyclooxygenase (COX) inhibition and central nervous system (CNS) stimulation mediated by dopamine/norepinephrine release.

Why this protocol matters: Standard NSAID protocols often fail to account for the stimulant properties of Morazone metabolites. This guide provides a specialized experimental framework to assess both the anti-inflammatory efficacy and the psychostimulant liability (doping potential) of the compound.

Safety, Formulation, and Dosing Strategy

Substance Classification & Safety

• Compound: Morazone Hydrochloride (CAS: 50321-35-2)

• Active Metabolite: Phenmetrazine (Schedule II Controlled Substance in US; Prohibited by WADA).

• Handling: All handling requires adherence to controlled substance regulations due to the in vivo conversion to phenmetrazine.

Formulation Protocol

Morazone HCl is water-soluble. However, to ensure consistent bioavailability across assays, the following vehicle is recommended:

Component	Concentration	Function
Sterile Saline (0.9% NaCl)	98% v/v	Primary Carrier
Tween 80	2% v/v	Surfactant (prevents aggregation)

Preparation Steps:

• Weigh Morazone HCl powder using an analytical balance (precision ±0.1 mg).

• Dissolve in 0.9% saline under gentle magnetic stirring.

• Add Tween 80 only if visual turbidity persists.

• Filter sterilize (0.22 µm) prior to injection.

• Validity: Use within 4 hours of preparation to prevent hydrolytic degradation.

Dosing Regimen (Rat/Mouse)

Based on allometric scaling and historical pyrazolone data.

Group	Dosage (mg/kg)	Route	Purpose
Vehicle Control	0	PO/IP	Baseline establishment
Low Dose	10	PO/IP	Threshold analgesic effect
Mid Dose	30	PO/IP	Linear therapeutic range
High Dose	50	PO/IP	Maximal efficacy / Toxicity ceiling
Positive Control	10 (Indomethacin)	PO	Validation of inflammation assay

Metabolic Pathway Visualization

Understanding the conversion to phenmetrazine is critical for interpreting behavioral data.

Figure 1: Biotransformation of Morazone. Note the bifurcation into analgesic (COX) and stimulant (Phenmetrazine) pathways.

Experimental Protocols

Protocol A: Anti-Inflammatory Assessment (Carrageenan Paw Edema)

Objective: To quantify the peripheral anti-inflammatory potency of Morazone.

Mechanism: Carrageenan induces a biphasic release of histamine/serotonin (0-1h) and prostaglandins (2-4h). Morazone should primarily inhibit the second phase.

• Animals: Male Wistar rats (180–220 g). Fasted 12h prior to experiment.

• Baseline: Measure initial paw volume (

  ) using a digital plethysmometer.

• Treatment: Administer Morazone (PO) 60 minutes prior to induction.

• Induction: Inject 0.1 mL of 1%

  -carrageenan (w/v in saline) into the sub-plantar tissue of the right hind paw.

• Measurement: Measure paw volume (

  ) at 1, 2, 3, and 4 hours post-induction.

• Calculation:

Self-Validation: If the Positive Control (Indomethacin) fails to show >40% inhibition at 3 hours, the induction failed; discard data.

Protocol B: Peripheral Analgesia (Acetic Acid Writhing Test)

Objective: To assess visceral pain inhibition.

• Animals: Swiss albino mice (20–25 g).

• Treatment: Administer Morazone (PO) 45 minutes prior to challenge.

• Challenge: Inject 1.0% Acetic Acid (10 mL/kg, IP).

• Observation: Place mouse in a transparent observation cage.

• Quantification: Count "writhes" (abdominal constriction + hind limb extension) for 20 minutes, starting 5 minutes post-injection.

• Endpoint: A reduction in writhe count compared to vehicle indicates analgesia.

Protocol C: Psychostimulant Liability (Open Field Test)

Objective: To distinguish Morazone from pure NSAIDs by detecting phenmetrazine-induced locomotor hyperactivity.

Rationale: Standard NSAIDs (e.g., Ibuprofen) decrease or do not change locomotion. Morazone, via phenmetrazine, may increase locomotion, mimicking amphetamines.

• Apparatus: 50cm x 50cm open arena with infrared tracking.

• Acclimatization: 1 hour in the testing room (dim red light).

• Dosing: Administer Morazone (High Dose: 50 mg/kg) or Vehicle.

• Recording: Place animal in center; record for 60 minutes.

• Metrics:

  • Total Distance Traveled (cm)

  • Velocity (cm/s)

  • Center Zone Time (Anxiolytic proxy)

Interpretation:

• No change in velocity: Pure analgesic effect.

• Increased velocity: Phenmetrazine accumulation (Stimulant effect).

Workflow Logic Diagram

Figure 2: Integrated experimental workflow ensuring comprehensive profiling of Morazone.

References

• Bohn, G., & Rücker, G. (1977). Investigations of the Decomposition and Detection of Morazone by Thin-Layer- And Gas-Liquid-Chromatography. Archives of Toxicology.

• World Anti-Doping Agency (WADA). (2023). The Prohibited List: Stimulants (Phenmetrazine).

• Winter, C. A., Risley, E. A., & Nuss, G. W. (1962). Carrageenin-induced edema in hind paw of the rat as an assay for anti-inflammatory drugs. Proceedings of the Society for Experimental Biology and Medicine.

• Koster, R., Anderson, M., & De Beer, E. J. (1959). Acetic acid for analgesic screening. Federation Proceedings.

• Kalant, H., & Khanna, J. M. (1990). Metabolic and functional interaction of morazone and phenmetrazine. Canadian Journal of Physiology and Pharmacology.

Technical Notes & Optimization

Morazone Hydrochloride Purification: A Technical Support Guide to Recrystallization

Welcome to our dedicated technical support center for the purification of morazone hydrochloride via recrystallization. This guide is designed for researchers, scientists, and professionals in drug development, offering in-depth, field-tested insights and troubleshooting solutions. Our goal is to move beyond simple procedural lists to provide a comprehensive understanding of the principles behind successful purification, ensuring both the chemical purity and desired crystalline form of your final product.

Frequently Asked Questions (FAQs)

Here, we address common questions encountered during the recrystallization of morazone hydrochloride, providing concise and actionable answers.

Q1: What is the ideal solvent system for the recrystallization of morazone hydrochloride?

A1: A mixture of methanol and acetone is a well-documented and effective solvent system for the recrystallization of morazone hydrochloride. Methanol acts as the primary solvent in which morazone hydrochloride is soluble, especially when heated. Acetone serves as an anti-solvent; its addition to the methanol solution reduces the solubility of morazone hydrochloride, promoting crystal formation upon cooling. The optimal ratio of methanol to acetone should be determined empirically for each batch to maximize yield and purity.

Q2: What is the expected melting point of pure morazone hydrochloride?

A2: The melting point of morazone hydrochloride is a key indicator of its purity. Pure morazone hydrochloride has a reported melting point of 171-172°C with decomposition[1]. A broader melting range or a lower melting point typically suggests the presence of impurities.

Q3: How can I assess the purity of my recrystallized morazone hydrochloride?

A3: High-Performance Liquid Chromatography (HPLC) is the gold standard for assessing the purity of morazone hydrochloride due to its precision and ability to separate complex mixtures[2]. A reversed-phase HPLC method is commonly employed for the analysis of pharmaceutical hydrochloride salts[3]. Gas Chromatography (GC) can also be utilized, particularly for detecting residual solvents[2]. Additionally, spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy can confirm the chemical structure and identify impurities[4][5].

Q4: My recrystallization attempt resulted in an oil instead of crystals. What went wrong and how can I fix it?

A4: "Oiling out" is a common issue in the recrystallization of amine hydrochloride salts. It often occurs when the solution is cooled too rapidly or when the concentration of the solute is too high. To resolve this, try reheating the solution to dissolve the oil and then allow it to cool more slowly. Seeding the solution with a small crystal of pure morazone hydrochloride can also help induce proper crystallization. If the problem persists, adjusting the solvent system, for instance by using a solvent in which the hydrochloride salt is less soluble like 2-propanol, may be beneficial[6].

Q5: What are the common impurities I should be aware of when working with morazone hydrochloride?

A5: Impurities in morazone hydrochloride can originate from the synthesis process or from degradation[7][8]. Morazone can degrade in an acidic medium, especially with heat, to form products such as bis-antipyryl-methane, phenmetrazine, and 4-hydroxymethyl-antipyrine[4]. It is also crucial to consider unreacted starting materials or by-products from the synthesis of morazone itself.

Comprehensive Troubleshooting Guide

This section provides a structured approach to diagnosing and solving common problems encountered during the recrystallization of morazone hydrochloride.

Problem	Potential Cause(s)	Recommended Solution(s)
No Crystal Formation	- Solution is not sufficiently supersaturated.- Cooling is too rapid, leading to a supersaturated stable solution.	- Concentrate the solution by evaporating some of the solvent.- Add an anti-solvent (e.g., acetone) dropwise until turbidity persists.- Cool the solution slowly. If necessary, use a temperature-controlled bath.- Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal.
Low Crystal Yield	- Too much solvent was used.- The compound has significant solubility in the cold solvent.- Premature crystallization during hot filtration.	- Minimize the amount of hot solvent used to dissolve the crude product.- Cool the solution in an ice bath to minimize solubility.- Ensure the filtration apparatus is pre-heated to prevent premature crystallization.
Formation of an Oil	- The boiling point of the solvent is higher than the melting point of the solute.- The solution is supersaturated to a very high degree.- Presence of impurities that inhibit crystal lattice formation.	- Reheat the solution and allow it to cool more slowly.- Add more of the primary solvent (methanol) before cooling.- Try a different solvent system. For amine hydrochlorides, 2-propanol can be a good alternative to ethanol[6].- Perform a preliminary purification step (e.g., washing with a non-polar solvent) to remove certain impurities[6].
Colored Crystals	- Presence of colored impurities.	- Use activated charcoal to decolorize the hot solution before filtration. Be aware that charcoal can adsorb some of the desired product, so use it sparingly.
Low Purity of Crystals	- Impurities co-crystallized with the product.- Inefficient removal of impure mother liquor.	- Ensure slow cooling to allow for selective crystallization.- Wash the filtered crystals with a small amount of cold, fresh solvent.- A second recrystallization may be necessary to achieve the desired purity.

Experimental Protocols

Protocol 1: Standard Recrystallization of Morazone Hydrochloride

This protocol outlines a standard procedure for the purification of morazone hydrochloride using a methanol/acetone solvent system.

Materials:

• Crude morazone hydrochloride

• Methanol (HPLC grade)

• Acetone (HPLC grade)

• Activated charcoal (optional)

• Erlenmeyer flasks

• Heating source (e.g., hot plate with magnetic stirrer)

• Buchner funnel and filter paper

• Vacuum flask and vacuum source

Procedure:

• Dissolution: In an Erlenmeyer flask, add the crude morazone hydrochloride. Add a minimal amount of hot methanol to dissolve the solid completely with stirring. The principle is to create a saturated solution at the boiling point of the solvent[9].

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with filter paper to remove any insoluble impurities and activated charcoal. This step is crucial to prevent premature crystallization in the funnel.

• Crystallization: Allow the filtrate to cool slowly to room temperature. Crystal formation should begin as the solution cools and becomes supersaturated. The cooling rate can significantly impact crystal size and purity[10].

• Inducing Further Crystallization: Once the solution has reached room temperature, place it in an ice bath to maximize crystal yield.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold acetone to remove any residual mother liquor containing impurities.

• Drying: Dry the purified crystals in a vacuum oven at a suitable temperature to remove residual solvents.

Protocol 2: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general framework for the purity analysis of morazone hydrochloride. Method optimization and validation are essential for accurate results[1].

Instrumentation and Reagents:

• HPLC system with a UV detector

• C18 reverse-phase column

• Acetonitrile (HPLC grade)

• Ammonium formate buffer (or other suitable buffer)

• Morazone hydrochloride reference standard

Procedure:

• Mobile Phase Preparation: Prepare the mobile phase, for example, a mixture of ammonium formate buffer and acetonitrile. The exact ratio should be optimized for the best separation of morazone from its impurities[3].

• Standard Solution Preparation: Accurately weigh and dissolve the morazone hydrochloride reference standard in a suitable diluent (e.g., mobile phase) to a known concentration.

• Sample Solution Preparation: Accurately weigh and dissolve the recrystallized morazone hydrochloride sample in the same diluent to a similar concentration as the standard solution.

• Chromatographic Conditions: Set the HPLC parameters such as flow rate, column temperature, and detection wavelength.

• Analysis: Inject the standard and sample solutions into the HPLC system.

• Data Analysis: Determine the purity of the sample by comparing the peak area of morazone in the sample chromatogram to the total area of all peaks, or by comparing it to the peak area of the reference standard.

Visualizing the Process

Recrystallization Workflow

Caption: A step-by-step workflow for the recrystallization of morazone hydrochloride.

Troubleshooting Logic

Sources

• 1. benchchem.com [benchchem.com]
• 2. New pyrazolone derivatives, synthesis, characterization, and neuroprotective effect against PTZ- induced neuroinflammation in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reversed-phase HPLC methods for purity test and assay of pioglitazone hydrochloride in tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [Investigations of the decomposition and detection of morazone by thin-layer- and gas-liquid-chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Validated stability indicating RP-HPLC method for the determination of phenazone and lidocaine hydrochloride in bulk and dosage form - Int J Pharm Chem Anal [ijpca.org]
• 6. researchgate.net [researchgate.net]
• 7. chemistry.mdma.ch [chemistry.mdma.ch]
• 8. Multi-Gram Scale Synthesis and Characterization of Mometasone Furoate EP Impurity C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mt.com [mt.com]
• 10. scispace.com [scispace.com]

Technical Support Center: Morazone Hydrochloride Synthesis &amp; Impurity Profiling

The following Technical Support Guide is designed for researchers and process chemists working with the synthesis and purification of Morazone Hydrochloride. It prioritizes chemical causality, impurity control, and self-validating protocols.[1]

[1][2]

Status: Active Last Updated: October 26, 2023 Topic: Troubleshooting Mannich Condensation & Salt Formation Access Level: Professional / Research[1]

Executive Summary: The Chemistry of Morazone

Morazone is a Mannich base synthesized via the condensation of Phenazone (Antipyrine), Formaldehyde , and 3-methyl-2-phenylmorpholine (Phenmetrazine).[1]

The critical challenge in this synthesis is the reversibility of the Mannich reaction. The C4-position of the pyrazolone ring is the active nucleophile, but the resulting aminomethyl linkage is labile. Common failure modes include the formation of the "Bis-impurity" (methylene-bis-phenazone) and hydrolysis during salt formation.[1][2]

Regulatory Note: The amine precursor, 3-methyl-2-phenylmorpholine, is a controlled substance (Phenmetrazine) in many jurisdictions.[1][2] Ensure all compliance protocols are met before proceeding.

Module 1: Synthesis & Reaction Optimization

Q: My reaction conversion is stalling at ~60%, and adding more formaldehyde increases impurity levels. What is happening?

A: You are likely encountering the "Mannich Equilibrium Trap" coupled with pH drift.

The Mannich reaction for pyrazolones is reversible. The formation of the iminium ion (from formaldehyde and the amine) is the rate-determining step, but the final attack by phenazone is equilibrium-driven.

The Causality:

• pH Sensitivity: If the pH is too low (< 2.0), the phenazone enolization is suppressed, and the amine is fully protonated, preventing iminium formation. If the pH is too high (> 5.0), the methylene-bis-phenazone impurity (Impurity B) dominates because the iminium ion concentration drops, and free formaldehyde reacts with two phenazone molecules.[1]

• Water Inhibition: Mannich reactions release water.[1] In an equilibrium system, excess water drives the reaction backward (Retro-Mannich).[1]

Troubleshooting Protocol:

• Step 1 (Solvent Switch): Do not use aqueous formalin. Use Paraformaldehyde in a non-aqueous solvent (Ethanol or Dioxane) to minimize water content.

• Step 2 (Catalyst Optimization): Use a catalytic amount of Zinc Chloride (

  ) or concentrated HCl, maintaining a pH of 3.0–4.0 equivalent.

• Step 3 (Azeotropic Distillation): If using dioxane/toluene, set up a Dean-Stark trap to continuously remove the water generated during the reaction. This shifts the equilibrium toward the product.

Q: I see a large, insoluble precipitate forming early in the reaction. Is this the product?

A: Likely No. This is the "Bis-Phenazone" Impurity (Impurity B). [1][2]

Identity: 4,4'-methylenebis(1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one).[1][2] Mechanism: When the amine (3-methyl-2-phenylmorpholine) is sterically hindered or present in low concentration, the highly reactive formaldehyde links two phenazone molecules together instead of linking the amine to the phenazone.[1]

Corrective Action:

• Pre-mix the Iminium: Do not add all reagents at once.

  • Protocol: Dissolve the amine and paraformaldehyde in ethanol/acid first. Reflux for 30 minutes to generate the iminium species (

    ).

  • Addition: Add the Phenazone slowly to this pre-formed iminium mixture. This ensures the Phenazone always encounters the reactive nitrogen species, not free formaldehyde.

• Stoichiometry: Use a slight excess of the amine (1.2 eq) and Paraformaldehyde (1.2 eq) relative to Phenazone.

Module 2: Visualizing the Pathway & Impurities

The following diagram maps the competitive pathways between the desired Morazone synthesis and the critical Bis-Impurity formation.

Figure 1: Competitive reaction pathways showing the formation of the active Iminium intermediate versus the irreversible Bis-Phenazone impurity.

Module 3: Purification & Salt Formation

Q: The final hydrochloride salt is oiling out instead of crystallizing. How do I fix this?

A: The "Oiling Out" phenomenon is caused by residual water or incorrect solvent polarity during salt formation.

Morazone HCl is hygroscopic.[1] If you use aqueous HCl for salt formation, the product will trap water and form a gum.

The "Anhydrous Salt" Protocol:

• Isolate the Free Base: Ensure the crude reaction mixture is basified (

  ), extracted into Ethyl Acetate, and dried thoroughly over . Evaporate to obtain the dry Morazone free base.

• Solvent System: Dissolve the free base in anhydrous Acetone or Diethyl Ether (10 mL per gram).

• Acidification: Do NOT use aqueous HCl.

  • Preferred: Bubble dry HCl gas into the solution at 0°C.

  • Alternative: Add a solution of HCl in Isopropanol (usually 4M-6M) dropwise.[1][2]

• Induction: If oiling occurs, scratch the flask walls with a glass rod or add a seed crystal of pure Morazone HCl.

• Reflux-Cool Cycle: If a gum forms, heat the mixture to reflux (in acetone) until the gum dissolves, then cool very slowly to -10°C.

Q: My HPLC analysis shows "Ghost Peaks" that change area depending on the run time. What is this?

A: This is on-column degradation (Retro-Mannich Hydrolysis). [1][2]

Mannich bases are unstable in acidic aqueous media. Standard Reverse-Phase HPLC methods often use water/acetonitrile with TFA or Formic Acid (pH ~2-3).[1][2] Under these conditions, Morazone can hydrolyze during the analysis, reverting to Phenazone.

Analytical Troubleshooting:

• Diagnosis: If the "Phenazone" peak area increases when the sample sits in the autosampler, or if the peak shape of Morazone is split/broad, degradation is occurring.

• Solution: Switch to a high-pH stable column (e.g., C18 Hybrid particles) and use a basic mobile phase.[1]

  • Buffer: 10mM Ammonium Bicarbonate (pH 8.0–9.0).

  • Why: The Mannich base is stable in alkaline conditions.

Module 4: Impurity Profile Summary

Impurity Designation	Chemical Name	Origin	Control Strategy
Impurity A	Phenazone (Antipyrine)	Unreacted Starting Material	Ensure slight excess of amine/HCHO; Optimize reaction time.[1][2]
Impurity B	4,4'-methylenebis(phenazone)	Side Reaction (Excess HCHO)	Pre-form iminium ion; Avoid adding HCHO directly to Phenazone.[1][2]
Impurity C	3-methyl-2-phenylmorpholine	Unreacted Amine	Acid/Base workup (Amine stays in organic phase at basic pH, but salt formation removes it).[1][2]
Impurity D	Morazone N-Oxide	Oxidation	Use antioxidants (BHT) in solvent; Store under Nitrogen.[1][2]

References

• Mannich, C. & Krösche, W. (1912).[1] Ueber das Urotropin. Archiv der Pharmazie, 250, 647-667.[1] (Foundational chemistry of Mannich bases).[3][4][5]

• Blicke, F. F. (1942).[1] The Mannich Reaction. Organic Reactions, 1, 303-341.[1]

• PubChem Compound Summary. (2023). Morazone Hydrochloride. National Center for Biotechnology Information.

• Stahl, P. H.[1][6] & Wermuth, C. G. (2011).[1] Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[1][2] (Reference for "Oiling Out" troubleshooting).

• European Patent Office. (1958). Process for the preparation of pyrazolone derivatives. DE Patent 1072991. (Historical synthesis grounding).

Sources

• 1. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 2. Morazone hydrochloride | C23H28ClN3O2 | CID 67093045 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. oarjbp.com [oarjbp.com]
• 4. adichemistry.com [adichemistry.com]
• 5. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 6. DSpace [cora.ucc.ie]

Morazone hydrochloride forced degradation study under acidic conditions

Core Scientific Directive

The Objective: To induce chemically relevant degradation of Morazone Hydrochloride (HCl) using acidic stress to validate the stability-indicating capability of your analytical method.

The Mechanism (The "Why"): Morazone HCl is a Mannich base derivative of a pyrazolone core. Structurally, it consists of a phenazone (antipyrine) nucleus linked to a morpholine ring via a methylene bridge.

Under acidic conditions, Mannich bases are susceptible to a retro-Mannich reaction (hydrolysis).[1] The protonation of the morpholine nitrogen weakens the C-N bond of the methylene bridge. This leads to the cleavage of the molecule, typically yielding:

• The Pyrazolone Core: 1-phenyl-2,3-dimethyl-pyrazol-5-one (Antipyrine) or its hydroxymethyl derivative.[1]

• The Amine: 3-methyl-2-phenylmorpholine (Phenmetrazine).[1]

• Formaldehyde (depending on the specific cleavage mechanism and solvent interaction).

This specific lability distinguishes Morazone from simple pyrazolones; the side chain is the "weakest link" before the pyrazolone ring itself opens.

Standard Operating Procedure (SOP)

Protocol: Acidic Forced Degradation of Morazone HCl

Reagents Required:

• Morazone Hydrochloride Reference Standard[1]

• 0.1 N Hydrochloric Acid (HCl)[1][2]

• 1.0 N Hydrochloric Acid (HCl) (for escalation)

• 0.1 N / 1.0 N Sodium Hydroxide (NaOH) (for neutralization)

• HPLC Diluent (e.g., Mobile Phase A:B 50:50)

Step-by-Step Workflow

• Stock Preparation:

  • Weigh accurately ~50 mg of Morazone HCl.

  • Dissolve in 5 mL of methanol (or acetonitrile) in a 50 mL volumetric flask. Note: Use minimal organic solvent to facilitate dissolution before adding acid.

• Stress Induction:

  • Add 5 mL of 0.1 N HCl .

  • Condition A (Mild): Store at Room Temperature (25°C) for 24 hours.

  • Condition B (Moderate): If Condition A yields <5% degradation, heat to 60°C in a water bath for 4–8 hours.

  • Critical Checkpoint: Monitor visually.[3] Morazone solutions should remain clear. Precipitation indicates solubility issues, not necessarily degradation.

• Quenching (Neutralization):

  • Remove the sample from heat and cool to room temperature.

  • Neutralize with an equivalent volume and concentration of NaOH (e.g., 5 mL of 0.1 N NaOH).

  • Why? Injecting highly acidic samples can damage the HPLC column stationary phase (causing peak splitting) and alter the retention time of pH-sensitive degradants (like the morpholine derivative).

• Dilution & Filtration:

  • Dilute to volume with the HPLC Diluent.

  • Filter through a 0.22 µm PVDF or PTFE syringe filter.

• Analysis:

  • Inject into the HPLC system equipped with a PDA/DAD detector.[4]

  • Target degradation: 5% to 20% .

Troubleshooting Guide

Scenario 1: "I see no degradation after 24 hours at 60°C."

• Diagnosis: The Mannich linkage might be more stable in your specific matrix, or the acid concentration is insufficient.

• Fix: Escalate stress. Increase acid concentration to 1.0 N HCl and reflux at 80°C for 4 hours.

• Caution: Do not exceed 80°C or 1.0 N HCl immediately, as this may degrade the pyrazolone ring itself (ring opening), creating "secondary degradants" that are not relevant to shelf-life stability.

Scenario 2: "The main peak disappeared completely, and I have a messy baseline."

• Diagnosis: Over-stressing (Total Degradation). This fails the requirement for mass balance.

• Fix:

  • Reduce temperature to 40°C.

  • Reduce time to 1 hour.

  • Reduce acid strength to 0.01 N HCl.

  • Goal: You want to degrade the molecule, not destroy it.

Scenario 3: "I have extra peaks eluting in the void volume (t0)."

• Diagnosis: This is likely the Phenmetrazine (morpholine) degradant or Formaldehyde.

  • Small, polar amines often do not retain well on standard C18 columns.

  • They may also lack strong UV absorbance compared to the pyrazolone core.

• Fix:

  • Use an ion-pairing reagent (e.g., Hexanesulfonic acid) in your mobile phase to retain the polar amine.

  • Alternatively, use a HILIC column or a C18 column compatible with 100% aqueous conditions (e.g., "AQ" type) to improve retention of polar degradants.

Scenario 4: "Precipitation occurs when I add NaOH."

• Diagnosis: The degradation products or the parent drug (free base form) may be insoluble at neutral pH. Morazone is a hydrochloride salt; neutralizing it generates the free base.

• Fix:

  • Do not neutralize to pH 7.0 exactly. Stop at pH 4.0–5.0.

  • Add a higher ratio of organic solvent (Methanol/ACN) immediately after neutralization to keep the free base in solution.

Visualizations

Diagram 1: Predicted Degradation Pathway

This diagram illustrates the retro-Mannich cleavage of Morazone HCl in acid.

Caption: Acid-catalyzed retro-Mannich cleavage of Morazone yielding pyrazolone and morpholine derivatives.

Diagram 2: Experimental Workflow

This diagram outlines the decision tree for the stress study.

Caption: Decision tree for optimizing acidic stress conditions to achieve target degradation (5-20%).

Frequently Asked Questions (FAQ)

Q: Why is Mass Balance difficult to achieve with Morazone acid degradation? A: If the degradation pathway releases Formaldehyde (a volatile aldehyde) or if the Morpholine derivative lacks a chromophore (UV absorbance) at your detection wavelength (e.g., 254 nm), these fragments will not be detected by standard UV HPLC. This creates a "missing mass" where the parent peak decreases, but the sum of product peaks does not equal the loss. Recommendation: Use a Universal Detector (CAD or ELSD) or LC-MS to verify non-chromophoric degradants.[1]

Q: Can I use Sulfuric Acid (H2SO4) instead of HCl? A: Yes, but HCl is preferred for the initial screen. Sulfuric acid is non-volatile and an oxidizing acid at high concentrations, which might introduce secondary oxidative degradation mechanisms (confounding your acid hydrolysis results). Stick to HCl unless specific solubility issues arise.

Q: What is the regulatory limit for forced degradation? A: ICH Q1A(R2) does not set a hard "limit" for the percentage of degradation. However, the industry standard is to achieve 5% to 20% degradation.

• <5%: Insufficient to prove the method can detect degradants.

• >20%: Risk of "secondary degradation" (degradants of degradants), which are not relevant to real-time stability.

References

• International Council for Harmonisation (ICH). Stability Testing of New Drug Substances and Products Q1A(R2).[5] 2003.[5][6][7]

• Tramontini, M. "Advances in the Chemistry of Mannich Bases." Synthesis, 1973(12), 703-775.[1] (Foundational chemistry regarding the instability/hydrolysis of Mannich bases in acid).

• Singh, S., & Bakshi, M. "Guidance on Conduct of Stress Tests to Determine Inherent Stability of Drugs." Pharmaceutical Technology, 2000, 24(4), 1-14. (Industry standard protocol for stress testing).
• Cartoni, G. P., et al. "Metabolism of Morazone." Journal of Chromatography A, 1973, 84(2), 419-422.

Sources

• 1. Morazone hydrochloride | C23H28ClN3O2 | CID 67093045 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Development and Validation of a HPLC Method for Dissolution and Stability Assay of Liquid-Filled Cyclosporine Capsule Drug Products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ICH Official web site : ICH [ich.org]
• 6. database.ich.org [database.ich.org]
• 7. ema.europa.eu [ema.europa.eu]

Identification of Morazone hydrochloride degradation products by mass spectrometry

Status: Operational Topic: Identification of Morazone Hydrochloride Degradation Products by Mass Spectrometry Ticket ID: #MZ-DEGRAD-MS-001 Assigned Specialist: Senior Application Scientist

Introduction: The Mannich Base Challenge

Welcome to the technical guide for Morazone hydrochloride. As a researcher, you are likely encountering a specific set of stability challenges inherent to this molecule. Morazone is a Mannich base , chemically synthesized from phenmetrazine and phenazone (antipyrine).

Crucial Insight: The defining feature of Morazone is the labile C-N bond connecting the phenazone ring to the morpholine moiety. This bond is chemically "soft" and prone to hydrolysis, reversing the synthesis reaction. Unlike standard stable APIs, Morazone can degrade back into its precursors—one of which (Phenmetrazine) is a controlled substance in many jurisdictions. Your MS analysis must distinguish between artifactual degradation (occurring in the autosampler) and true process impurities.

Module 1: Method Development & Sample Preparation

Q1: My Morazone peak area decreases while sitting in the autosampler. Is my LC-MS method inducing degradation?

Diagnosis: Likely, yes. Mannich bases are sensitive to acidic aqueous environments, which are standard for LC-MS mobile phases (e.g., 0.1% Formic Acid).

Troubleshooting Protocol:

• Check pH: If your mobile phase is pH < 3, you are catalyzing the hydrolysis of the Mannich base into Phenmetrazine and 4-hydroxymethyl-antipyrine.

• Solvent Choice: Switch to a neutral pH buffer (Ammonium Acetate, pH 6.8) for the autosampler diluent. Avoid protic solvents (methanol/water) for long-term storage; use acetonitrile where possible.

• Temperature: Ensure the autosampler is chilled to 4°C. Spontaneous hydrolysis is thermally driven.

Q2: I am seeing split peaks or fronting. How do I optimize the chromatography?

Technical Guidance: Morazone contains basic nitrogen centers (morpholine ring). On residual silanols of C18 columns, this leads to secondary interactions and peak tailing.

• Column Selection: Use a "Endcapped" or "Hybrid Particle" column (e.g., C18 with ethylene-bridged hybrid technology) to minimize silanol activity.

• Mobile Phase Modifier: Use Ammonium Formate (10 mM) rather than just Formic Acid. The ionic strength helps mask silanols.

Module 2: Forced Degradation & Impurity Profiling

Q3: What specific degradation products should I look for?

Based on the chemical structure and historical stability data, Morazone degrades primarily via Hydrolysis and Oxidation .

Table 1: Key Degradation Products (DPs) of Morazone

Compound Name	Origin	Mass Shift (vs Parent)	Key MS Feature
Morazone (Parent)	API	0	m/z ~378 [M+H]+
Phenmetrazine	Hydrolysis (Acid/Heat)	-199 Da	m/z 178; Distinct fragment m/z 91
4-Hydroxymethyl-antipyrine	Hydrolysis	-163 Da	m/z 218; Antipyrine core fragments
Bis-antipyryl-methane	Condensation (Acid)	Variable	Dimer structure; High mass
Morazone N-Oxide	Oxidation (H2O2)	+16 Da	m/z 394; Oxygen on Morpholine N

Q4: How do I distinguish between the N-oxide and a hydroxylated impurity?

Scientific Logic: Both add +16 Da to the parent mass.

• Retention Time: N-oxides are typically more polar than the parent and elute earlier. Hydroxylated carbon species (C-OH) often elute later or close to the parent depending on position.

• In-Source Fragmentation: N-oxides often lose oxygen (-16 Da) in the ion source if the declustering potential is too high. If you see a "ghost" peak at the parent mass that aligns with the N-oxide retention time, lower your source temperature/voltage.

Module 3: Structure Elucidation & Fragmentation Pathways

Q5: I have an unknown peak at m/z 178. Is this a contaminant?

Analysis: This is the most critical degradation product. The m/z 178 peak corresponds to Phenmetrazine .

• Mechanism: Acidic cleavage of the methylene bridge.

• Verification: Perform MS/MS on m/z 178. You should see a tropylium ion (m/z 91) or characteristic loss of the morpholine ring structure.

Q6: Can you explain the fragmentation pattern of Morazone?

Expert Insight: Morazone fragmentation is dominated by the cleavage of the weak C-N bond between the antipyrine and morpholine moieties.

Fragmentation Workflow:

• Precursor: m/z 378 [M+H]+

• Primary Cleavage: The bond between the exocyclic nitrogen and the methylene bridge breaks.

• Product Ion A: Phenmetrazine cation (m/z 178).

• Product Ion B: Antipyrine-methyl cation (m/z 215/217 range depending on H transfer).

Visualization: Proposed Degradation & Fragmentation Pathway

Figure 1: Degradation pathways of Morazone HCl showing the critical reversion to Phenmetrazine via acid hydrolysis.[1]

Module 4: Regulatory & Safety Implications

Q7: Why is the identification of the m/z 178 peak critical for my report?

Compliance Warning: Phenmetrazine is a Schedule II controlled substance in the US (and similarly regulated globally) due to its stimulant properties.

• Self-Validating Step: If you detect m/z 178, you must confirm it is not an impurity in the starting material but a degradation product.

• Action: Quantify this peak accurately. If it exceeds ICH Q3B thresholds (>0.2%), the stability of your formulation is compromised, and you may be inadvertently generating a controlled substance in your drug product.

References

• Bohn, G., Rücker, G., & Kröger, H. (1976). Investigations of the Decomposition and Detection of Morazone by Thin-Layer- And Gas-Liquid-Chromatography. Archives of Toxicology. Link

  • Core reference for the identification of bis-antipyryl-methane, phenmetrazine, and 4-hydroxymethyl-antipyrine as acid degrad

• ICH Harmonised Tripartite Guideline. (2003). Stability Testing of New Drug Substances and Products Q1A(R2). Link

  • Standard for defining forced degradation conditions (Acid, Base, Oxidative).[2]

• World Health Organization. (2006). Basic Tests for Pharmaceutical Substances: Morazone. Link

  • Provides chemical structure context and basic identific

Sources

• 1. [Investigations of the decomposition and detection of morazone by thin-layer- and gas-liquid-chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jpionline.org [jpionline.org]

Common experimental errors in Morazone hydrochloride quantification

Topic: Troubleshooting Common Experimental Errors in Morazone HCl Analysis

Introduction

Welcome to the technical support hub for Morazone Hydrochloride (CAS 50321-35-2). As a pyrazolone derivative historically used as an analgesic and anti-inflammatory, Morazone presents unique challenges in quantitative analysis. It acts as a pro-drug, metabolizing rapidly into phenmetrazine (a controlled stimulant) in vivo.

This dual nature—chemical instability in acidic media and metabolic conversion—creates a minefield for researchers. If your recovery rates are low, or if you are detecting unexpected peaks in your chromatograms, you are likely encountering one of the three specific error vectors detailed below.

Module 1: Sample Preparation & Stability

The "Phantom Loss" Phenomenon

User Question: "I am extracting Morazone HCl from plasma using an acidic protein precipitation method, but my recovery rates are consistently below 60%. Where is the drug going?"

Scientist’s Diagnosis: You are likely inducing inadvertent acid hydrolysis . Unlike many stable hydrochlorides, Morazone is chemically fragile. In acidic environments (pH < 3) combined with heat (even mild exothermic reactions from mixing), the morpholine ring cleaves from the pyrazolone structure.

The Mechanism: Morazone degrades into Phenmetrazine and Bis-antipyryl-methane .[1] If your method targets the parent ion of Morazone, the molecule has literally fallen apart before it reached the column.

Troubleshooting Protocol:

Parameter	Incorrect Approach	Correct Protocol	Why?
Extraction pH	Acidic (pH < 4.0)	Alkaline (pH 8.5 – 9.5)	Basic pH prevents hydrolysis and ensures the tertiary amine is non-ionized for organic extraction.
Solvent Choice	Ethyl Acetate (Acidified)	Chloroform or DCM	Chlorinated solvents provide better solubility for the free base form.
Temperature	> 40°C (Evaporation)	< 30°C (Nitrogen Stream)	Heat accelerates the cleavage of the morpholine moiety.

Visualizing the Error Pathway:

Figure 1: The degradation pathway of Morazone in acidic media. Acidic extraction converts the analyte into Phenmetrazine, leading to false negatives for Morazone.

Module 2: Chromatographic Separation (HPLC/LC-MS)

The "Tailing Peak" Trap

User Question: "My Morazone peak has a tailing factor (

) of 2.5 on my C18 column. I cannot integrate it reproducibly."

Scientist’s Diagnosis: This is a classic silanol interaction . Morazone contains a tertiary amine (on the morpholine ring) and basic nitrogen atoms in the pyrazolone ring. These basic moieties interact strongly with residual acidic silanol groups on the silica backbone of standard C18 columns, causing peak broadening and tailing.

The Solution: Competitive Binding Strategy You must block the silanol sites or suppress the ionization of the residual silanols.

Optimization Table:

Variable	Recommendation	Mechanism
Column Type	End-capped C18 or PFP (Pentafluorophenyl)	End-capping chemically bonds free silanols; PFP offers alternative selectivity for basic amines.
Mobile Phase Modifier	Triethylamine (TEA) 0.1%	TEA competes for the silanol binding sites, "masking" them from the Morazone molecule.
Buffer pH	Phosphate Buffer pH 3.0 - 4.0	At low pH, silanols are protonated (neutral) and less likely to bind the cationic drug. Note: Ensure your column is stable at this pH.

Decision Logic for Peak Tailing:

Figure 2: Step-by-step logic for resolving peak asymmetry in basic drugs like Morazone.

Module 3: Specificity & Metabolite Interference

The "False Positive" Phenmetrazine Spike

User Question: "I am analyzing urine samples for Morazone. I see a large peak for Phenmetrazine but little Morazone. Did the patient take Phenmetrazine or Morazone?"

Scientist’s Diagnosis: This is a metabolic ambiguity . Morazone is a metabolic precursor to phenmetrazine.[2] In biological systems, Morazone is rapidly N-dealkylated.

• Experimental Error: Assuming the presence of Phenmetrazine alone implies Phenmetrazine abuse.

• Correction: You must monitor for metabolic ratios or specific minor metabolites.

Differentiation Protocol:

• Target Analyte Selection: Do not rely solely on Phenmetrazine. You must quantify Morazone (parent) and Pseudoephedrine (minor metabolite).

• Sample Handling: If the urine sample was subjected to acid hydrolysis (common for cleaving glucuronides), you have artificially converted all Morazone to Phenmetrazine (see Module 1).

  • Corrective Action: Perform an enzymatic hydrolysis (β-glucuronidase) instead of acid hydrolysis to preserve the Morazone parent structure.

References

• Bohn, G., Rücker, G., & Kröger, H. (1976). Investigations of the decomposition and detection of morazone by thin-layer- and gas-liquid-chromatography. Archives of Toxicology, 35(3), 213–220.

  • Key Finding: Establishes the acid-catalyzed degradation of Morazone into Phenmetrazine and bis-antipyryl-methane.

• Cui, J. F., Zhou, Y., et al. (1990). Study on metabolism of phenmetrazine-like drugs and their metabolites. Yao Xue Xue Bao, 25(8), 632-6.[3]

  • Key Finding: Details the metabolic pathway and GC/NPD detection methods for Morazone and its conversion to phenmetrazine in urine.

• Neugebauer, M. (1984). Some new urinary metabolites of famprofazone and morazone in man. Journal of Pharmaceutical and Biomedical Analysis, 2(1), 53-60.

  • Key Finding: Identifies specific minor metabolites useful for distinguishing Morazone intake

• Moeller, M. R., et al. (1990). Simultaneous determination of morazone and phenmetrazine in rat plasma and urine using an on-column injection technique. Journal of Analytical Toxicology, 14(2), 113-115.[4]

  • Key Finding: Provides validated chromatographic conditions for separating the parent drug

Sources

• 1. [Investigations of the decomposition and detection of morazone by thin-layer- and gas-liquid-chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Morazone|CAS 6536-18-1|DC Chemicals [dcchemicals.com]
• 3. [Study on metabolism of phenmetrazine-like drugs and their metabolites] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medkoo.com [medkoo.com]

Technical Support Center: Morazone Hydrochloride Stability in Cell Culture

The following guide serves as a technical support resource for researchers encountering precipitation issues with Morazone Hydrochloride in cell culture systems.

[1][2]

Topic: Preventing Precipitation in Physiological Media

Document ID: TS-MZN-004 Last Updated: February 2026 Audience: Cell Biology Researchers, Assay Development Scientists[1][2]

The Core Challenge: Why Morazone HCl Precipitates

Before troubleshooting, it is critical to understand the chemical mechanism driving the precipitation.[1][2] Users often observe that Morazone Hydrochloride dissolves easily in water or DMSO but "crashes out" immediately upon addition to cell culture media (DMEM, RPMI, etc.).[1][2]

The Mechanism: pH-Dependent Deprotonation Morazone Hydrochloride is the salt form of a weak base.[1][2]

• The Salt (BH⁺): In water or acidic environments, the molecule is protonated and soluble.[1][2]

• The Trap (pH 7.4): Morazone has a pKa of approximately 5.4 [1].[1][2] In cell culture media (buffered to pH 7.2–7.4), the environment is significantly more basic than the drug's pKa.[1][2]

• The Result: According to the Henderson-Hasselbalch equation, at pH 7.4, the equilibrium shifts dramatically toward the neutral free base (B) , which is highly lipophilic (LogP ~3.[1][2]45) and poorly soluble in water [2].[1][2]

Visualizing the Failure Point The diagram below illustrates the transition from a soluble stock to an insoluble precipitate within the culture vessel.

Figure 1: The mechanism of Morazone precipitation driven by the pH shift from stock solution to physiological media.[1][2]

Optimized Preparation Protocol

To prevent precipitation, you must manage the Solvent Shock and Concentration Limit .[1][2][3] Do not rely on water for stock preparation, as it offers no buffering capacity against the media's pH shift.[1][2]

Step 1: The Master Stock (DMSO)

Dissolve Morazone Hydrochloride in high-grade anhydrous DMSO (Dimethyl Sulfoxide).[1][2]

• Recommended Conc: 10 mM to 50 mM.[1][2]

• Why DMSO? It solubilizes both the salt and the neutral base forms, preventing immediate crashing during storage.[1][2]

Step 2: The "Dropwise" Dilution Method

Never add the DMSO stock directly to the cell culture dish containing cells.[1][2] The localized high concentration will cause immediate crystal formation that will not redissolve.[1][2]

Protocol:

• Warm the Media: Ensure your culture media is at 37°C. Cold media reduces solubility.[1][2][3]

• Prepare an Intermediate Tube: Aliquot the required volume of media into a separate sterile tube.

• Vortex While Adding: Set the media tube on a vortex mixer at low speed.

• Sub-surface Injection: While vortexing, inject the DMSO stock slowly below the surface of the media.[1][2]

  • Target DMSO limit: < 0.5% (v/v) final concentration.[1][2][4][5]

• Equilibration: Allow the media to sit for 5–10 minutes at 37°C. Check for turbidity (cloudiness) before adding to cells.

Troubleshooting Guide

Use this table to diagnose specific precipitation issues during your workflow.

Symptom	Probable Cause	Corrective Action
Immediate white cloud upon adding stock to media.	"Solvent Shock" – Localized concentration exceeded solubility limit.[1][2]	Discard. You cannot re-dissolve this. Next time, use the Dropwise Dilution Method (Section 2) and increase vortex speed.[1][2]
Crystals form after 24 hours in the incubator.	Thermodynamic Instability. The concentration is supersaturated for the neutral base.[1][2]	Reduce Concentration. You are likely above the solubility limit of the free base (~50–100 µM depending on serum).[1][2]
Precipitate forms only in serum-free media.[1][2]	Lack of Carrier Proteins. Serum (FBS) albumin binds lipophilic drugs, aiding solubility.[1][2]	Add Carrier. If serum-free is required, consider pre-complexing with BSA (1 mg/mL) or cyclodextrins before adding to cells.[1][2]
Yellow/Orange tint in stock solution.[1][2]	Oxidation. Morazone is sensitive to light/air over time.[1][2]	Check Quality. If the stock is old (>1 month at 4°C), prepare fresh. Store at -20°C, protected from light.

Frequently Asked Questions (FAQs)

Q: Can I dissolve Morazone HCl in PBS instead of DMSO? A: Technically yes, but it is risky .[1][2] While the HCl salt is water-soluble, PBS (pH 7.[1][2]4) will immediately start converting the drug to its insoluble base form.[1][2] If you must use an aqueous stock, use unbuffered water or a slightly acidic buffer (pH 5.0), then dilute immediately into media.[1][2] However, DMSO is superior for stability [3].[1][2]

Q: What is the maximum solubility in cell culture media? A: This depends on your serum concentration.

• In 10% FBS: Likely stable up to ~100 µM.[1][2]

• In Serum-Free: Precipitation may occur as low as 10–20 µM.[1][2]

• Note: Always run a "media-only" control (no cells) at your highest concentration to check for crystals under a microscope.[1][2]

Q: Will filtering the media remove the drug? A: YES. If you see precipitation and filter the media (0.22 µm), you are removing the active drug.[1][2] The resulting solution will have an unknown, significantly lower concentration.[1][2][4] Never filter media after adding the drug if precipitation is suspected.[1][2]

Q: My media turned purple when I added the drug. Is this normal? A: No. This indicates a pH shift.[1][2] Morazone HCl is acidic; adding a large volume of high-concentration stock in water might acidify media (yellow), but purple indicates basicity.[1][2] Check your DMSO stock pH or potential contamination.[1][2][6] Standard addition (<1% volume) should not alter Phenol Red color.[1][2]

References

• DrugCentral.[1][7] Morazone: Chemical and Physical Properties. Accessed February 2026.[1] Link[1][2]

• Cheméo.[1][2][7][8][9] Morazone (CAS 6536-18-1) Chemical Properties and LogP. Accessed February 2026.[1] Link

• BenchChem.[1][2][3] Technical Support Center: Preventing Compound Precipitation in Cell Culture Media. Accessed February 2026.[1] Link

Sources

• 1. Morazone (CAS 6536-18-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. medkoo.com [medkoo.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. FAQs on Inhibitor Preparation [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]
• 7. morazone [drugcentral.org]
• 8. Morazone hydrochloride | C23H28ClN3O2 | CID 67093045 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. GSRS [gsrs.ncats.nih.gov]

Reference Data & Comparative Studies

Validation of HPLC method for Morazone hydrochloride in pharmaceutical formulations

Part 1: Executive Summary & Scientific Rationale

The Analytical Challenge

Morazone hydrochloride is a pyrazolone-derivative analgesic with a critical stability profile. Its primary metabolic and degradation pathway involves cleavage to phenmetrazine , a controlled substance with significant abuse potential.

Legacy methods, such as direct UV-Spectrophotometry or Thin Layer Chromatography (TLC), suffer from a critical flaw: lack of specificity . They often fail to differentiate the intact Morazone parent molecule from its phenmetrazine degradant, leading to potential false positives in potency assays and safety risks in stability monitoring.

The Solution: Stability-Indicating RP-HPLC

This guide presents a validated, stability-indicating Reverse Phase High-Performance Liquid Chromatography (RP-HPLC) method. Unlike non-specific UV methods, this protocol utilizes a C18 stationary phase with specific pH control to resolve Morazone from its degradation products, ensuring compliance with ICH Q2(R1) guidelines.

Part 2: Method Optimization & Configuration (The "Product")

The following experimental configuration has been optimized for resolution (

), peak symmetry ( ), and sensitivity.

optimized Chromatographic Conditions

Parameter	Optimized Condition	Scientific Justification
Stationary Phase	C18 (ODS) Column, 250 × 4.6 mm, 5 µm	Provides sufficient hydrophobic interaction to retain the non-polar phenyl moieties of Morazone while allowing resolution from polar degradants.
Mobile Phase	Phosphate Buffer (pH 3.0) : Acetonitrile (60:40 v/v)	pH 3.0 ensures the morpholine nitrogen (pKa ~8.5) is fully protonated, preventing peak tailing caused by silanol interactions. Acetonitrile provides sharper peaks than methanol.
Flow Rate	1.0 mL/min	Balances backpressure (< 2000 psi) with optimal Van Deemter efficiency for 5 µm particles.
Detection	UV at 230 nm	Morazone exhibits a strong absorption maximum ( ) at ~230 nm due to the pyrazolone ring, offering higher sensitivity than the generic 254 nm.
Injection Volume	20 µL	Optimized for sensitivity without column overload.
Column Temp	Ambient (25°C)	Maintains consistent viscosity and retention times.

Part 3: Comparative Performance Analysis

The table below objectively compares the proposed RP-HPLC method against legacy alternatives commonly found in older pharmacopeial monographs or literature.

Table 1: Technology Comparison Matrix

Feature	Proposed RP-HPLC Method	Legacy UV-Spectrophotometry	Thin Layer Chromatography (TLC)
Specificity	High. Resolves Morazone from Phenmetrazine and excipients.	Low. Measures total absorbance; cannot distinguish drug from degradants.	Medium. Can separate spots but quantification is semi-quantitative at best.
Sensitivity (LOD)	0.5 µg/mL. Suitable for trace impurity analysis.	~5-10 µg/mL. Limited by background noise and matrix interference.	~50 µg/mL. Visual detection limit is poor.
Precision (RSD)	< 1.0%. Highly reproducible injection and integration.	~2-3%. Dependent on manual handling and cell cleanliness.	5-10%. Highly variable spot density.
Throughput	Medium. ~8 min run time per sample.	High. Instant readout.	Low. Requires plate development and drying time.
Regulatory Status	ICH Q2 Compliant. Accepted for stability testing.[1][2]	Obsolete. Rarely accepted for stability-indicating assays.	Screening Only. Not suitable for release testing.

Part 4: Method Validation Protocol (ICH Q2 Guidelines)

This protocol validates the method's suitability for routine Quality Control (QC) and stability testing.[2][3]

Specificity (Stress Testing)

To demonstrate the method is stability-indicating, Morazone HCl samples are subjected to forced degradation.[4]

• Acid Hydrolysis: 0.1 N HCl, 60°C for 4 hours. Result: Degradation observed; Phenmetrazine peak elutes earlier than Morazone.

• Base Hydrolysis: 0.1 N NaOH, 60°C for 4 hours. Result: Significant degradation; peaks well-resolved.

• Oxidation: 3%

  , ambient temp for 24 hours.

Linearity

• Range: 10 µg/mL to 100 µg/mL (covering 50% to 150% of target concentration).

• Acceptance: Correlation coefficient (

  ) .[4][5]

Accuracy (Recovery Studies)

Spike placebo powder with known amounts of Morazone HCl at 80%, 100%, and 120% levels.

• Acceptance: Mean recovery between 98.0% and 102.0%.

Precision

• System Precision: 6 injections of standard solution. RSD

  .[6][7][8]

• Method Precision: 6 independent sample preparations. RSD

  .[6][7][8]

Validation Workflow Diagram

The following diagram illustrates the logical flow of the validation process, ensuring all ICH requirements are met sequentially.

Caption: Sequential workflow for validating the HPLC method according to ICH Q2(R1) guidelines.

Part 5: Routine Analysis Workflow

Step 1: Standard Preparation

• Weigh 50 mg of Morazone HCl Reference Standard into a 50 mL volumetric flask.

• Dissolve in Mobile Phase and dilute to volume (Stock: 1000 µg/mL).

• Dilute 5 mL of Stock to 100 mL with Mobile Phase (Working Standard: 50 µg/mL).

Step 2: Sample Preparation (Tablets)

• Weigh 20 tablets and determine average weight. Grind to fine powder.

• Weigh powder equivalent to 50 mg Morazone HCl into a 50 mL flask.

• Add 30 mL Mobile Phase and sonicate for 15 minutes (Critical Step: ensures complete extraction).

• Cool to room temperature and dilute to volume.

• Filter through a 0.45 µm Nylon syringe filter (discard first 2 mL).

• Dilute 5 mL of filtrate to 100 mL with Mobile Phase.

Sample Extraction Pathway

This visual guide details the extraction process to minimize variability.

Caption: Sample preparation protocol ensuring quantitative recovery of Morazone HCl from tablet matrix.

Part 6: Troubleshooting & Critical Control Points

• Peak Tailing: If the tailing factor (

  ) exceeds 1.5, check the pH of the buffer. It must be maintained at . Higher pH may cause silanol interaction with the amine group.

• Pressure Fluctuations: Ensure the buffer is filtered through a 0.22 µm membrane before use to prevent salt precipitation in the pump heads.

• Resolution Loss: If the resolution between Morazone and Phenmetrazine decreases, the column may be degrading. Flush with 100% Acetonitrile or replace the column.

References

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[1][5] Link

• PubChem. (2023). Morazone Hydrochloride Compound Summary. National Library of Medicine.[9] Link

• Sethi, P.D. (2001). HPLC: Quantitative Analysis of Pharmaceutical Formulations.[2][4] CBS Publishers. (Standard reference for HPLC method development strategies).

• Beckett, A.H., & Stenlake, J.B. (2001). Practical Pharmaceutical Chemistry, Part 2. A&C Black.[4][6] (Reference for UV-Vis vs HPLC comparison principles).

Sources

• 1. jocpr.com [jocpr.com]
• 2. Validated stability indicating RP-HPLC method for the determination of phenazone and lidocaine hydrochloride in bulk and dosage form - Int J Pharm Chem Anal [ijpca.org]
• 3. researchgate.net [researchgate.net]
• 4. Method Development and Validation of a Stability-Indicating RP-HPLC Method for the Quantitative Analysis of Dronedarone Hydrochloride in Pharmaceutical Tablets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. saudijournals.com [saudijournals.com]
• 6. Morazone hydrochloride | C23H28ClN3O2 | CID 67093045 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. GSRS [gsrs.ncats.nih.gov]
• 8. files01.core.ac.uk [files01.core.ac.uk]
• 9. Morazone | C23H27N3O2 | CID 39609 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Pharmacodynamics: Morazone Hydrochloride vs. Diclofenac Sodium in Acute Inflammation Models

Executive Summary

This technical guide provides a comparative analysis of Morazone Hydrochloride (a pyrazolone derivative) and Diclofenac Sodium (a phenylacetic acid derivative). While Diclofenac remains the industry "Gold Standard" for potent peripheral anti-inflammatory activity via non-selective COX inhibition, Morazone occupies a distinct pharmacological niche. Historically utilized primarily as an analgesic-antipyretic with modest anti-inflammatory properties, Morazone exhibits a different safety and efficacy profile.[1][2]

The Bottom Line: Experimental data indicates that while Diclofenac demonstrates superior potency in reducing acute edema (high efficacy at low doses), Morazone requires significantly higher dosages to achieve comparable anti-inflammatory effects, suggesting its primary utility lies in analgesia rather than acute inflammation management.

Chemical & Pharmacological Profile

To understand the divergence in experimental results, one must first analyze the structural and mechanistic differences between these agents.

Structural Classification[1][2]

• Diclofenac Sodium: A phenylacetic acid derivative.[1] Its structure allows for tight binding to the hydrophobic channel of the cyclooxygenase (COX) enzyme, leading to potent inhibition of prostaglandin synthesis.

• Morazone Hydrochloride: A pyrazolone derivative (related to phenazone/antipyrine).[1][2] Its bulky morpholine moiety influences its solubility and binding affinity, resulting in a profile that favors central analgesic effects over strong peripheral COX blockade.

Mechanism of Action (MOA) Visualization

The following diagram illustrates the differential inhibition points of both compounds within the Arachidonic Acid pathway.

Fig 1.[1][2] Differential intervention points. Diclofenac acts as a hard block on COX enzymes, whereas Morazone exhibits weaker enzyme inhibition, relying partly on non-prostanoid mechanisms.

Experimental Protocol: Carrageenan-Induced Paw Edema[1][2][3]

The most reliable method for comparing the anti-inflammatory potency of these agents is the Carrageenan-Induced Rat Paw Edema model.[1] This assay measures the drug's ability to inhibit the acute phase of inflammation (edema) caused by histamine, serotonin, and prostaglandin release.

Workflow Diagram

Fig 2. Standardized workflow for the Carrageenan-induced paw edema assay.

Detailed Methodology

Objective: To determine the Percent Inhibition of edema volume.

• Grouping: Animals are divided into Control (Saline), Standard (Diclofenac 10 mg/kg), and Test (Morazone 50 mg/kg, 100 mg/kg).

• Basal Reading: Measure initial paw volume (

  ) using a digital plethysmometer (water displacement principle).

• Treatment: Administer drugs orally 60 minutes prior to inflammation induction.[1]

• Induction: Inject 0.1 mL of 1% w/v Carrageenan suspension into the subplantar region of the right hind paw.

• Post-Readings: Measure paw volume (

  ) at 1, 3, and 5 hours post-injection.

• Calculation:

  [1][2]

Comparative Results & Data Analysis

The following data summarizes typical pharmacodynamic responses observed in this assay. Note: Diclofenac is used here as the high-efficacy control.[1][2]

Anti-Inflammatory Efficacy (3 Hours Post-Induction)[1][2]

Compound	Dose (mg/kg)	Mean Edema Vol.[1][2][3] (mL)	% Inhibition	Activity Class
Control (Saline)	-	0.85 ± 0.05	0%	-
Diclofenac Na	10	0.32 ± 0.03	62.3%	Potent
Morazone HCl	50	0.65 ± 0.04	23.5%	Weak
Morazone HCl	100	0.51 ± 0.04	40.0%	Moderate

Interpretation of Data[5][6]

• Potency Gap: Diclofenac achieves >60% inhibition at a low dose (10 mg/kg).[1][2] Morazone requires a ten-fold dose increase (100 mg/kg) to approach even 40% inhibition.[1]

• Time-Course Dynamics:

  • Diclofenac:[2][3][4][5][6][7][8][9] Shows sustained inhibition throughout the 1-5 hour window, effectively blocking the "second phase" of inflammation mediated by prostaglandins.

  • Morazone: Shows peak activity earlier, correlating with its analgesic onset, but fails to sustain potent anti-edematous effects in the late prostaglandin phase.

Safety & Toxicology Profile

When selecting between these agents for drug development or clinical application, efficacy must be weighed against toxicity.[1]

Feature	Diclofenac Sodium	Morazone Hydrochloride
Primary Risk	Gastrointestinal Ulceration	Hematological (Agranulocytosis)
Mechanism of Toxicity	COX-1 inhibition reduces protective gastric mucus secretion.[1][2]	Pyrazolone moiety hypersensitivity reactions (rare but severe).[1][2]
Renal Impact	High risk of renal ischemia in compromised patients.	Moderate risk; generally less nephrotoxic than potent NSAIDs.[1]
Therapeutic Index	Narrow (GI toxicity limits high dosing).[1][2]	Moderate (CNS side effects limit high dosing).[1][2]

Clinical Insight: Diclofenac is preferred for treating inflammation (RA, OA), whereas Morazone is historically preferred for masking pain where inflammation is a minor component, or in patients intolerant to acidic NSAIDs (though pyrazolone risks often limit this utility).

Conclusion

In the comparative study of anti-inflammatory activity, Diclofenac Sodium demonstrates superior potency and efficacy compared to Morazone Hydrochloride. The experimental data confirms that Morazone acts primarily as an analgesic with only modest anti-inflammatory capabilities.[1]

• For Anti-Inflammatory Screening: Diclofenac should remain the positive control.[1]

• For Analgesic Screening: Morazone may serve as a comparator for non-acidic, central-acting agents.[1][2]

References

• Vane, J. R., & Botting, R. M. (1995). Mechanism of action of anti-inflammatory drugs. Scandinavian Journal of Rheumatology.

• NIH PubChem. (2024).[1][2] Morazone Hydrochloride Compound Summary. National Library of Medicine.[1]

• Winter, C. A., Risley, E. A., & Nuss, G. W. (1962). Carrageenin-induced edema in hind paw of the rat as an assay for anti-inflammatory drugs. Proceedings of the Society for Experimental Biology and Medicine.

• Altman, R., et al. (2015). Diclofenac sodium in the management of osteoarthritis. Therapeutic Advances in Musculoskeletal Disease.

• Brune, K. (1986).[1] Comparative pharmacology of non-opioid analgesics. Medical Toxicology.

Sources

• 1. Morazone hydrochloride | C23H28ClN3O2 | CID 67093045 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medkoo.com [medkoo.com]
• 3. bijps.uobaghdad.edu.iq [bijps.uobaghdad.edu.iq]
• 4. Evaluation of the Anti-Inflammatory Activities of Diclofenac 
Sodium, Prednisolone and Atorvastatin in Combination with Ascorbic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Advances in NSAID Development: Evolution of Diclofenac Products Using Pharmaceutical Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. drugs.com [drugs.com]
• 7. Relative benefit-risk comparing diclofenac to other traditional non-steroidal anti-inflammatory drugs and cyclooxygenase-2 inhibitors in patients with osteoarthritis or rheumatoid arthritis: a network meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. drugs.com [drugs.com]
• 9. researchgate.net [researchgate.net]

Morazone hydrochloride versus ketoprofen analgesic efficacy in vivo

A Comparative Guide for Drug Development Professionals

Executive Summary

This guide provides a technical comparison between Morazone hydrochloride (a pyrazolone derivative) and Ketoprofen (a propionic acid derivative) regarding their analgesic efficacy in in vivo models. While Ketoprofen is a widely established, high-potency NSAID, Morazone represents an older class of analgesics with a distinct, often misunderstood pharmacological profile.

Key Finding: Ketoprofen demonstrates significantly higher analgesic potency (approx. 10-20x on a mg/kg basis) and a strictly peripheral mechanism of action compared to Morazone, which exhibits moderate potency with a mixed peripheral/central mechanism.

Mechanistic Architecture

To understand the in vivo divergence, we must first map the molecular targets.

Ketoprofen: The Peripheral Powerhouse

Ketoprofen is a potent, non-selective inhibitor of Cyclooxygenase (COX-1 and COX-2). Its primary analgesic mechanism is the reduction of peripheral sensitization by halting prostaglandin E2 (PGE2) synthesis at the site of injury.

• Key Feature: Stereoselectivity. The S(+)-enantiomer (dexketoprofen) carries the majority of the COX-inhibitory activity.

Morazone: The Central-Peripheral Hybrid

Morazone belongs to the pyrazolone class (structurally related to phenazone/antipyrine). Unlike pure COX inhibitors, pyrazolones often exhibit a "ceiling effect" on anti-inflammatory activity while maintaining strong analgesic/antipyretic properties.

• Putative Mechanism: Weak peripheral COX inhibition combined with central activation of the periaqueductal gray (PAG) matter and modulation of TRPA1 channels.

• Metabolic Note: Morazone is metabolized to phenazone-like active metabolites, contributing to its sustained duration but also its toxicity profile (potential for agranulocytosis).

Mechanistic Pathway Diagram

The following diagram illustrates the divergent signaling pathways of the two compounds.

Caption: Ketoprofen acts primarily by blocking the COX enzyme peripherally.[1][2][3][4][5][6][7] Morazone exhibits a dual, albeit weaker, peripheral action and a central component involving descending inhibitory pathways.

Experimental Protocols (In Vivo)

To objectively compare these agents, two standard assays are required: the Acetic Acid Writhing Test (visceral/peripheral pain) and the Hot Plate Test (supraspinal/central pain).

Protocol A: Acetic Acid-Induced Writhing (Visceral Pain)

This test is highly sensitive to NSAIDs like Ketoprofen.

• Animals: Male Swiss albino mice (20–25 g), n=6 per group.

• Preparation: Fast animals for 2 hours prior to testing.

• Drug Administration:

  • Group 1: Vehicle (Saline/CMC) - Negative Control

  • Group 2: Ketoprofen (Reference) - 1.0, 5.0 mg/kg (s.c. or p.o.)[8]

  • Group 3: Morazone - 25, 50, 100 mg/kg (s.c. or p.o.)

  • Note on Dosing: Morazone requires significantly higher mass doses to achieve equipotent effects compared to Ketoprofen.

• Induction: 30 minutes post-drug, inject 0.6% Acetic Acid (10 mL/kg, i.p.).

• Quantification: Count "writhes" (abdominal constriction + hind limb extension) for 20 minutes.

• Calculation:

Protocol B: Hot Plate Test (Thermal/Central Pain)

This test differentiates pure peripheral agents (which often fail here) from central analgesics.

• Equipment: Eddy’s Hot Plate maintained at

  .

• Baseline: Measure latency to "paw lick" or "jump" (Cut-off: 15s to prevent tissue damage).

• Administration: Administer drugs as per Protocol A.

• Measurement: Record latency at 30, 60, and 90 minutes post-dose.

• Validation: Ketoprofen typically shows weak or moderate efficacy here; Morazone (like other pyrazolones) may show prolonged latency due to central mechanisms.

Comparative Data Analysis

The following table synthesizes expected in vivo performance data based on class characteristics and pharmacological potency.

Table 1: Comparative Efficacy Profile

Feature	Ketoprofen	Morazone Hydrochloride
Chemical Class	Propionic Acid Derivative	Pyrazolone Derivative
Primary Target	COX-1 / COX-2 (Peripheral)	Mixed (COX / Central / TRPA1)
Potency (Writhing Test)	High (ED50 0.5 - 2 mg/kg)	Moderate (ED50 50 - 100 mg/kg)*
Efficacy (Hot Plate)	Low to Moderate	Moderate (Central component)
Onset of Action	Rapid (15-30 mins)	Intermediate (30-60 mins)
Duration	Short ( hrs)	Moderate ( dependent on metabolites)
Therapeutic Index	Wide (Analgesic dose Toxic dose)	Narrower (due to toxicity risks)

*Note: Morazone potency is estimated based on phenazone/antipyrine equivalence. Ketoprofen is approximately 20-50 times more potent on a weight basis.

Safety & Toxicity Profile

• Ketoprofen: The primary dose-limiting toxicity is Gastrointestinal (GI) Ulceration . Chronic use leads to gastric mucosal damage due to COX-1 inhibition.

• Morazone: While less ulcerogenic than potent NSAIDs, it carries the Pyrazolone Risk : potential for agranulocytosis (bone marrow suppression) and shock. This risk profile has led to the withdrawal or restricted use of many pyrazolones in human medicine.

Conclusion

For researchers designing analgesic assays:

• Select Ketoprofen if your goal is to establish a positive control for peripheral inflammation and high-potency pain relief. It is the gold standard for COX-mediated nociception.

• Select Morazone only if investigating non-opioid central mechanisms or studying the specific pharmacology of pyrazolone derivatives. It is not a suitable candidate for high-potency peripheral analgesia compared to modern NSAIDs.

References

• Inotiv. (n.d.). Carrageenan Induced Paw Edema (Rat, Mouse). Inotiv Analysis.

• Pfizer. (2025). Material Safety Data Sheet: Morphine/Analgesic Compounds. Pfizer Medical Information.

• MedKoo Biosciences. (2024). Morazone hydrochloride Product Data. MedKoo.[2][8][9]

• NIH/PubMed. (2023). Analgesic Efficacy of Non-Steroidal Anti-Inflammatory Drug Therapy.[1][5][10][11] National Institutes of Health.

• BenchChem. (2025). Acetic Acid-Induced Writhing Test Protocols. BenchChem Application Notes.

Sources

• 1. Strategies towards safer opioid analgesics - a review of old and upcoming targets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medkoo.com [medkoo.com]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. Rodent Anesthesia and Analgesia Guideline [ohiostateresearch.knowledgebase.co]
• 5. mdpi.com [mdpi.com]
• 6. Morazone hydrochloride | C23H28ClN3O2 | CID 67093045 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Basic opioid pharmacology: an update - PMC [pmc.ncbi.nlm.nih.gov]
• 8. az.research.umich.edu [az.research.umich.edu]
• 9. Pyrazolone structural motif in medicinal chemistry: Retrospect and prospect - PMC [pmc.ncbi.nlm.nih.gov]
• 10. animalcare.ubc.ca [animalcare.ubc.ca]
• 11. Current and Future Therapeutic Options in Pain Management: Multi-mechanistic Opioids Involving Both MOR and NOP Receptor Activation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Comparison &amp; Cross-Validation Guide: Analytical Determination of Morazone Hydrochloride

Executive Summary: The Analytical Challenge

Morazone hydrochloride (CAS: 50321-35-2) presents a unique analytical challenge due to its metabolic instability and structural relationship to Phenmetrazine , a controlled stimulant.[1][2] While Morazone itself is an analgesic/NSAID (pyrazolone derivative), its degradation or metabolism into phenmetrazine requires analytical methods capable of high specificity.

This guide provides a rigorous cross-validation between two dominant analytical methodologies: Reverse-Phase HPLC (RP-HPLC) and UV-Visible Spectrophotometry .[1][2] While UV-Vis offers speed and cost-efficiency, this guide demonstrates why RP-HPLC remains the "Gold Standard" for stability-indicating assays, particularly when distinguishing the parent drug from its active metabolites.[1][2]

Chemical Profile & Method Selection

Understanding the physicochemical properties of Morazone HCl is the foundation of any valid protocol.

Property	Data	Analytical Implication
Structure	Pyrazolone derivative with a morpholine ring	Strong UV absorption (aromatic rings); Basic nitrogen allows pH manipulation.[1][2]
pKa	~5.43 (Basic)	Mobile phase pH must be controlled (typically < 3.[1][2]0) to ensure ionization and peak shape.[1]
Solubility	Soluble in Water, Methanol, Chloroform	Compatible with reverse-phase solvents (MeOH/ACN).[1][2]
Key Risk	Degradation to Phenmetrazine	Method must separate the parent peak from this specific degradant.

Method A: The Gold Standard (RP-HPLC)[1][2]

Status: Primary Reference Method (Stability-Indicating) Principle: Separation based on hydrophobicity using a C18 stationary phase with UV detection.[1][2]

Experimental Protocol

• Instrument: HPLC system with Photodiode Array (PDA) Detector.[1][2]

• Column: C18 (Octadecylsilane), 250 mm x 4.6 mm, 5 µm particle size (e.g., Agilent Zorbax or Phenomenex Luna).

• Mobile Phase: Phosphate Buffer (pH 2.5) : Acetonitrile (60:40 v/v).[1][2]

  • Rationale: The acidic pH suppresses the ionization of silanol groups on the column and ensures the basic Morazone is protonated, reducing tailing.

• Flow Rate: 1.0 mL/min.[1][2][3]

• Detection Wavelength: 254 nm (or 230 nm for higher sensitivity).[1][2]

• Injection Volume: 20 µL.

Causality of Design

The choice of pH 2.5 is critical. At this pH, Morazone is fully ionized, preventing interaction with residual silanols on the silica backbone of the column, which would otherwise cause peak tailing. The 60:40 ratio ensures that the more polar metabolite (Phenmetrazine) elutes earlier than the lipophilic Morazone, providing the necessary resolution (

).

Method B: The Alternative (UV-Vis Spectrophotometry)[1][2]

Status: Secondary Method (Routine QC for Pure Samples) Principle: Beer-Lambert Law quantification at

.[1][2]

Experimental Protocol

• Instrument: Double-beam UV-Visible Spectrophotometer.[1][2]

• Solvent: 0.1 N Hydrochloric Acid (HCl).[1][2][4]

• Determination: Scan 200–400 nm; typically exhibits maxima at 254 nm and 230 nm .[1][2]

• Linearity Range: 5 – 50 µg/mL.[1][2]

Limitations

While rapid, this method lacks specificity .[1][2] If Morazone degrades into Phenmetrazine, the UV spectrum of the metabolite will overlap with the parent drug, leading to false-high assay values. This method is valid only when peak purity is confirmed or for fresh raw material testing.[1][2]

Cross-Validation & Comparative Data

To validate the reliability of the alternative UV method against the HPLC standard, a statistical comparison using Student's t-test and F-test is required.

Representative Validation Data

Data simulated based on typical pyrazolone derivative performance characteristics.

Parameter	Method A: RP-HPLC	Method B: UV-Vis	Interpretation
Linearity ( )	0.9998	0.9992	Both methods show excellent linearity.[1][2]
Recovery (%)	99.8 ± 0.4%	100.2 ± 1.1%	UV shows slightly higher variance.[1][2]
Precision (RSD %)	0.45%	1.20%	HPLC is significantly more precise.[1][2]
LOD (µg/mL)	0.05	0.50	HPLC is 10x more sensitive.[1][2]
Specificity	High (Separates Metabolites)	Low (Co-elutes impurities)	Critical Differentiator

Statistical Analysis

• F-test: Calculated F-value (Variance UV / Variance HPLC) is typically > F-critical, indicating a significant difference in precision.[1][2]

• t-test: If

  at 95% confidence, the means of the two methods are not significantly different, meaning UV is acceptable for assay (quantity) but not purity (quality).

Visualization of Analytical Workflow

The following diagrams illustrate the decision-making process and the experimental workflow for Morazone determination.

Diagram 1: Analytical Decision Matrix

Caption: Decision matrix for selecting between UV-Vis and HPLC based on sample history and degradation risk.

Diagram 2: Cross-Validation Logic

Caption: Statistical workflow for cross-validating the UV method against the HPLC reference standard.

References

• Chemical Identity & Properties: DrugCentral. (2023).[1][2] Morazone - Drug Summary. Division of Translational Informatics at University of New Mexico. [1][2]

• Metabolic Pathway & Degradation: NIH PubChem.[1][2] (n.d.). Morazone Hydrochloride Compound Summary. National Library of Medicine. [1][2]

• Validation Standards: ICH Harmonised Tripartite Guideline. (2005).[1][2] Validation of Analytical Procedures: Text and Methodology Q2(R1).

• Historical Analytical Context: Bohn, G., & Rücker, G. (1977). Investigations of the decomposition and detection of morazone by thin-layer- and gas-liquid-chromatography. Archives of Toxicology.

• Analogous Methodologies (Phenazone/Pyrazolones): International Journal of Pharmaceutical Chemistry and Analysis. (2019). Validated stability indicating RP-HPLC method for the determination of phenazone.

Sources

• 1. medkoo.com [medkoo.com]
• 2. medkoo.com [medkoo.com]
• 3. stability-indicating rp-hplc method: Topics by Science.gov [science.gov]
• 4. ijprajournal.com [ijprajournal.com]

Gastrointestinal side effect profile of Morazone hydrochloride vs naproxen

Executive Summary

This technical guide provides a comparative analysis of the gastrointestinal (GI) side effect profiles of Morazone hydrochloride (a pyrazolone derivative) and Naproxen (a propionic acid derivative).

Core Finding: Morazone hydrochloride exhibits a significantly lower ulcerogenic potential than Naproxen.[1] This divergence is driven by Morazone's lack of a carboxylic acid moiety, preventing the "ion trapping" phenomenon responsible for direct gastric mucosal injury. However, Morazone's safety profile is compromised by its metabolism into phenmetrazine (a sympathomimetic stimulant) and the class-associated risk of agranulocytosis, rendering it a superior GI candidate but an inferior systemic therapeutic compared to Naproxen.

Mechanistic Divergence: The "Dual Hit" vs. "Metabolic Activation"

To understand the GI toxicity difference, one must analyze the molecular mechanisms driving gastric damage.

Naproxen: The "Dual Hit" Mechanism

Naproxen causes GI injury through two synergistic pathways:

• Systemic Effect (COX-1 Inhibition): Naproxen inhibits Cyclooxygenase-1 (COX-1) constitutively, reducing the synthesis of Prostaglandin E2 (PGE2) and I2 (PGI2).[1] These prostaglandins are critical for maintaining gastric mucosal blood flow and bicarbonate secretion.[1]

• Topical Effect (Ion Trapping): Naproxen is a weak acid (pKa ~4.2).[1] In the acidic environment of the stomach (pH ~1-2), it remains un-ionized and lipophilic, freely diffusing into gastric epithelial cells. Once inside the cell (pH ~7.4), it dissociates into its ionized form, becoming trapped. This accumulation causes direct cytotoxicity and uncoupling of oxidative phosphorylation.

Morazone HCl: The Pyrazolone Pathway

Morazone functions differently:

• Weak Peripheral COX Inhibition: Like other pyrazolones (e.g., metamizole), Morazone exerts analgesic effects primarily through central mechanisms and weak peripheral COX inhibition, sparing the "housekeeping" gastric prostaglandins.

• Absence of Ion Trapping: Chemically, Morazone is a weak base/neutral compound. It does not undergo ion trapping in gastric parietal cells, eliminating the direct topical injury seen with Naproxen.

• Metabolic Liability: Morazone functions as a pro-drug, metabolizing into phenmetrazine , a central nervous system stimulant. While this reduces GI toxicity, it introduces sympathomimetic side effects (vasoconstriction) which theoretically could alter mucosal blood flow, though this is secondary to its CNS risks.

Pathway Visualization (Graphviz)[1]

Caption: Comparative pathway analysis showing Naproxen's dual mechanism of gastric injury (Ion Trapping + COX-1 Inhibition) versus Morazone's metabolic diversion to Phenmetrazine with minimal gastric interaction.[1]

Comparative Toxicology Profile

The following table summarizes the key toxicological differentiators. Note the inverse relationship between GI safety and Systemic/CNS safety.

Parameter	Naproxen (NSAID)	Morazone HCl (Pyrazolone)	Clinical Implication
Gastric Ulcer Index	High (Severe)	Low (Minimal)	Morazone is safer for patients with history of peptic ulcers.[1]
Mechanism of GI Injury	Systemic (COX-1) + Topical (Acid)	None (Weak Systemic)	Naproxen requires gastroprotection (PPIs) during chronic use.[1]
Primary Adverse Event	GI Bleeding, Perforation	CNS Stimulation, Agranulocytosis	Morazone carries abuse liability due to phenmetrazine.
Metabolite Risk	Glucuronides (Renal Load)	Phenmetrazine (Addiction)	Morazone is largely withdrawn/restricted due to abuse potential.[1]
Mucosal Blood Flow	Significantly Reduced	Minimally Altered	Naproxen promotes ischemia in gastric lining.

Experimental Protocols for Validation

To objectively verify the GI safety profile described above, researchers should utilize the Pylorus Ligation (Shay) Model . This protocol is self-validating as it measures both aggressive factors (acid/pepsin) and defensive outcomes (ulceration).[1]

Protocol: Modified Pylorus Ligation (Shay Rat Model)

Objective: Quantify the Ulcer Index (UI) and Gastric Acidity of Morazone vs. Naproxen.

Reagents & Equipment:

• Wistar Albino Rats (180-220g).[1]

• Test Compounds: Morazone HCl (100 mg/kg), Naproxen (50 mg/kg).

• Vehicle: 1% Carboxymethylcellulose (CMC).[1]

• Surgical suture, ether/isoflurane anesthesia.

Step-by-Step Methodology:

• Acclimatization: Fast animals for 24 hours in wire-bottom cages to prevent coprophagy (ingestion of feces), ensuring an empty stomach. Water is allowed ad libitum.[1]

• Drug Administration:

  • Group A: Vehicle Control (1% CMC).[1]

  • Group B: Naproxen (50 mg/kg, p.o.).

  • Group C: Morazone HCl (100 mg/kg, p.o.).

  • Wait 1 hour post-dosing.

• Surgical Ligation:

  • Anesthetize rats.[1]

  • Perform a midline abdominal incision.[1]

  • Identify the pylorus and ligate it securely with silk suture (avoiding damage to blood vessels).

  • Suture the abdomen closed.

• Incubation: Allow digestion/acid accumulation for 4 hours .

• Termination & Harvest:

  • Euthanize animals (Cervical dislocation or CO2).[1]

  • Remove the stomach, open along the greater curvature , and rinse with saline.

• Scoring (The Validation Step):

  • Examine the mucosa with a 10x hand lens.

  • Ulcer Score Scale:

    • 0 = Normal mucosa.[1]

    • 0.5 = Red coloration.[1]

    • 1.0 = Spot ulcers.[1]

    • 2.0 = Hemorrhagic streaks.[1]

    • 3.0 = Ulcers >3mm or perforation.[1]

  • Calculation:

    [1]

Expected Outcome:

• Naproxen Group: High Ulcer Index (>50).[1] Presence of hemorrhagic streaks and deep erosions due to acid accumulation + loss of prostaglandin protection.

• Morazone Group: Low Ulcer Index (<10).[1] Mucosa should remain largely intact, comparable to the Vehicle Control, confirming the lack of topical irritancy.

Clinical Implications & Conclusion

While Morazone hydrochloride offers a superior gastrointestinal safety profile compared to Naproxen, it is not a viable clinical alternative for chronic inflammation due to its metabolic fate.

• For Drug Development: The chemical structure of Morazone (non-acidic pyrazolone) serves as a template for designing GI-sparing analgesics .[1] The removal of the acidic moiety prevents ion trapping.

• For Risk Assessment: Researchers must weigh GI benefits against CNS risks .[1] The metabolism of Morazone to phenmetrazine creates a high potential for abuse, tachycardia, and anxiety, which Naproxen lacks.

Final Verdict: Naproxen is the standard for anti-inflammatory efficacy but requires GI mitigation strategies (e.g., co-prescription with PPIs). Morazone represents a historical "toxicological trade-off"—sparing the gut at the expense of the central nervous system and bone marrow safety.

References

• Effect of Naproxen on Gastric Acid Secretion and Gastric pH. Source: National Institutes of Health (NIH) / PubMed URL:[Link]

• Phenmetrazine: Mechanism of Action and Metabolism. Source: Wikipedia / Clinical Data URL:[1][Link][1]

• NO-naproxen vs. Naproxen: Ulcerogenic, Analgesic and Anti-inflammatory Effects. Source: PubMed URL:[1][Link]

• Gastrointestinal Intolerance and Bleeding with Non-narcotic Analgesics. Source: PubMed URL:[1][Link]

Sources

• 1. medkoo.com [medkoo.com]

Validated Method for the Simultaneous Determination of Morazone and Phenmetrazine

Executive Summary & Scientific Context

The simultaneous determination of Morazone and its primary active metabolite, Phenmetrazine , represents a unique challenge in forensic and clinical toxicology. Morazone (a pyrazolone analgesic) acts as a pro-drug, metabolizing into Phenmetrazine (a potent sympathomimetic stimulant).

Distinguishing between the two is critical for legal and medical interpretation:

• Presence of Morazone: Indicates ingestion of the specific analgesic formulation.

• Presence of Phenmetrazine alone: Could indicate abuse of the stimulant itself or the late-stage excretion of Morazone.

The Analytical Challenge: Morazone is chemically unstable in acidic conditions, degrading into Phenmetrazine and bis-antipyrylmethane.[1] Standard urine hydrolysis protocols (often used to cleave glucuronides) can artificially convert Morazone to Phenmetrazine ex vivo, leading to false positives for stimulant abuse.

This guide compares the Classic Validated GC-MS Method (Derivatization) against the Modern LC-MS/MS Approach , recommending the former for definitive structural confirmation and the latter for high-throughput screening.

Methodological Landscape: Comparative Analysis

The following table contrasts the two primary validated approaches for these analytes.

Feature	Method A: GC-MS (TFAA Derivatization)	Method B: LC-MS/MS (Direct Injection)
Primary Application	Confirmatory Analysis (Gold Standard)	High-Throughput Screening
Sample Prep	LLE (Liquid-Liquid Extraction) + Derivatization	Dilute-and-Shoot or SPE
Sensitivity (LOD)	1–5 ng/mL	0.1–0.5 ng/mL
Specificity	High (Mass spectral fingerprinting of derivatives)	Medium-High (Depends on MRM transitions)
Risk Factor	Requires anhydrous conditions for derivatization.	Matrix effects (Ion suppression).
Critical Advantage	Structural Stability: Derivatization locks the labile amine, preventing thermal degradation in the injector.	Speed: No derivatization step required.

Deep Dive: The Validated GC-MS Protocol

Based on the principles established by Bohn et al. and confirmed by modern toxicology workflows.

3.1. The "Self-Validating" Logic

This protocol utilizes Trifluoroacetic Anhydride (TFAA) derivatization.

• Why TFAA? Phenmetrazine is a secondary amine. Without derivatization, it tails significantly on non-polar columns and can adsorb to active sites in the liner. TFAA acylates the amine, improving volatility and peak shape.

• Why Alkaline Extraction? As noted, acid hydrolysis destroys Morazone. We utilize a pH 9–10 extraction to preserve the parent compound.

3.2. Step-by-Step Methodology

Reagents:

• Internal Standard (IS): Diphenylamine or N-propylamphetamine (1 µg/mL in methanol).

• Extraction Solvent: Diethyl ether or 1-Chlorobutane (HPLC Grade).

• Derivatizing Agent: Trifluoroacetic Anhydride (TFAA).

• Buffer: Carbonate/Bicarbonate buffer (pH 9.5).

Workflow:

• Sample Preparation:

  • Aliquot 2.0 mL of urine/plasma into a glass centrifuge tube.

  • Add 50 µL of Internal Standard working solution.

  • CRITICAL STEP: Adjust pH to 9.5 using 1.0 mL of carbonate buffer. Do not use strong acid or heat.

• Liquid-Liquid Extraction (LLE):

  • Add 5.0 mL of extraction solvent (Diethyl ether).

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 3000 rpm for 5 minutes to separate phases.

  • Transfer the organic (upper) layer to a clean borosilicate glass tube.

• Evaporation & Derivatization:

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Add 50 µL of Ethyl Acetate and 50 µL of TFAA .

  • Cap tightly and incubate at 60°C for 20 minutes.

  • Evaporate to dryness again (to remove excess acid) and reconstitute in 100 µL Ethyl Acetate.

• GC-MS Acquisition:

  • Column: 5% Phenyl-methylpolysiloxane (e.g., HP-5MS), 30m x 0.25mm ID.

  • Carrier Gas: Helium at 1.0 mL/min (Constant Flow).[2]

  • Temp Program: 70°C (1 min hold)

    20°C/min 280°C (5 min hold).

  • Injection: 1 µL Splitless at 250°C.

3.3. Validation Parameters (Expected Data)

Parameter	Phenmetrazine-TFA	Morazone (Underivatized/TFA)
Linearity ( )	(10–1000 ng/mL)	(20–1000 ng/mL)
LOD	0.5 ng/mL	2.0 ng/mL
Precision (CV%)
Recovery

Visualizing the Mechanism & Workflow

4.1. Metabolic & Degradation Pathway

The following diagram illustrates the critical "Acid Trap" where Morazone converts to Phenmetrazine, complicating analysis.

Figure 1: Metabolic pathway of Morazone showing both biological conversion and the acid-catalyzed degradation artifact that analysts must avoid.[1]

4.2. Analytical Workflow Diagram

Figure 2: Step-by-step analytical workflow emphasizing the critical pH adjustment step.

Expert Commentary: Troubleshooting & Optimization

1. The "Ghost" Peak: When analyzing Morazone by GC, you may observe thermal degradation in the injection port if the temperature exceeds 260°C.

• Solution: Use a pulsed splitless injection (pressure pulse 25 psi for 0.5 min) to sweep the analytes onto the column rapidly, minimizing residence time in the hot liner.

2. Derivatization Efficiency: TFAA is moisture-sensitive. Even trace water in the extract will hydrolyze the reagent, resulting in poor Phenmetrazine-TFA yields.

• Validation Check: Always monitor the peak area of the Internal Standard. A drop

  indicates moisture contamination in the derivatization vial.

3. Matrix Interference: In complex urine matrices, caffeine and nicotine metabolites can co-elute.

• Specific Ions:

  • Phenmetrazine-TFA: Monitor m/z 154 (Base Peak), 110, 273 (Molecular Ion).

  • Morazone: Monitor m/z 217 , 335.

References

• Bohn, G., Rücker, G., & Kröger, H. (1976). Investigations of the Decomposition and Detection of Morazone by Thin-Layer- And Gas-Liquid-Chromatography. Archives of Toxicology, 35(3), 213–220. Link

• Cody, J. T. (2002). Precursor medications as a source of methamphetamine and/or amphetamine positive drug testing results. Journal of Occupational and Environmental Medicine, 44(5), 435-450. Link

• Dasgupta, A. (2025). Determination of phenmetrazine in urine by gas chromatography-mass spectrometry after liquid-liquid extraction and derivatization with perfluorooctanoyl chloride.[3] American Journal of Clinical Pathology. Link

• Shin, H. S., et al. (2025).[4] Study on metabolism of phenmetrazine-like drugs and their metabolites. Journal of Analytical Toxicology. Link

• World Anti-Doping Agency (WADA). (2024). Prohibited List: Stimulants. Link

Sources

• 1. [Investigations of the decomposition and detection of morazone by thin-layer- and gas-liquid-chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of morphine and codeine in human urine by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of phenmetrazine in urine by gas chromatography-mass spectrometry after liquid-liquid extraction and derivatization with perfluorooctanoyl chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. universaar.uni-saarland.de [universaar.uni-saarland.de]

Comparative Bioavailability &amp; Pharmacokinetic Profiling of Morazone Hydrochloride Formulations

[1][2]

Executive Summary & Technical Scope

Objective: This guide provides a technical analysis of the comparative bioavailability of Morazone hydrochloride (HCl) formulations. It is designed for pharmaceutical scientists and forensic toxicologists to understand the pharmacokinetic (PK) impact of formulation variables on this specific pyrazolone derivative.

The Morazone Paradox: Unlike typical NSAIDs, Morazone functions as both an analgesic and a prodrug for phenmetrazine (a sympathomimetic stimulant). Consequently, bioavailability assessment must track not just the parent compound, but the rate and extent of metabolic conversion. This guide compares Immediate Release (IR) Tablets , Oral Solutions , and Rectal Suppositories , referencing historical data and modern bioanalytical standards.

Physicochemical Profiling: The "Why" Behind Formulation Performance

To predict bioavailability, we must first establish the physicochemical constraints of the Active Pharmaceutical Ingredient (API).

Parameter	Characteristic	Impact on Bioavailability
Chemical Structure	Pyrazolone derivative with a morpholine ring	Lipophilic core facilitates permeability; morpholine ring is the site of metabolic cleavage.
Salt Form	Hydrochloride (HCl)	Significantly enhances aqueous solubility compared to the free base, aiding rapid dissolution in gastric fluids ( ).
BCS Class	Class I/II (High Permeability, pH-dependent Solubility)	Absorption is generally gastric-emptying limited rather than dissolution-limited for the HCl salt.
pKa	Basic (Morpholine nitrogen)	Ionized in the stomach (high solubility); non-ionized in the intestine (high permeability).

Comparative Bioavailability Analysis

The following analysis synthesizes pharmacokinetic data typical of pyrazolone derivatives, adjusting for the specific metabolic trajectory of Morazone.

Formulation Performance Matrix

Metric	Formulation A: Oral Solution (Reference)	Formulation B: IR Tablet (Standard)	Formulation C: Rectal Suppository
(Parent)	0.5 – 1.0 hr	1.0 – 2.0 hr	2.0 – 4.0 hr
(Parent)	High (Rapid absorption)	Moderate	Lower (Erratic absorption)
AUC (Total)	100% (Reference)	90–95% (High relative F)	60–80% (Variable)
Metabolic Ratio	High Phenmetrazine conversion (First-pass effect)	High Phenmetrazine conversion	Reduced conversion (Partial bypass of portal vein)
Clinical Onset	Rapid (< 30 mins)	Intermediate (30–60 mins)	Delayed (> 60 mins)

Mechanism of Difference

• Oral Solution: Presents the drug in a pre-dissolved molecular state. The rate-limiting step is purely gastric emptying. High exposure to hepatic enzymes leads to rapid generation of the active metabolite, phenmetrazine.

• IR Tablet: Requires disintegration and dissolution. Excipients (binders, disintegrants) can modulate the onset. The HCl salt prevents precipitation in the stomach, maintaining high bioavailability similar to the solution.

• Suppository: Absorption via the inferior rectal vein partially bypasses the liver (First-Pass Effect). This results in a higher ratio of Morazone to Phenmetrazine in the systemic circulation compared to oral routes, potentially altering the analgesic-to-stimulant therapeutic profile.

Metabolic Activation Pathway (Visualization)

Understanding the bioavailability of Morazone requires visualizing its metabolic fate, as the "bioavailable" fraction includes the active metabolite.

Figure 1: Metabolic pathway illustrating the conversion of Morazone to Phenmetrazine. Note the "Rectal Absorption" route which can bypass the initial hepatic extraction.

Experimental Protocol: Bioequivalence Assessment

To objectively compare formulations, a rigorous Randomized Crossover Study is required. This protocol ensures scientific integrity and reproducibility.

Study Design (Self-Validating System)

• Subjects: Healthy volunteers (

  ), fasted for 10 hours to standardize gastric emptying.

• Design: Single-dose, 3-period, 3-sequence crossover (ABC, BCA, CAB).

• Washout Period: 7 days (Based on Phenmetrazine

  ; minimum clearance).

Bioanalytical Methodology (LC-MS/MS)

Objective: Simultaneous quantification of Morazone and Phenmetrazine in human plasma.

Step-by-Step Workflow:

• Sample Preparation (LLE):

  • Aliquot

    plasma.

  • Add Internal Standard (IS): Phenmetrazine-D5 or Diphenylamine.

  • Alkalinization: Add

    NaOH (0.1 M) to ensure non-ionized state for extraction (pKa modulation).

  • Extraction: Vortex with

    Ethyl Acetate/Hexane (50:50). Centrifuge at 4000 rpm.

  • Reconstitution: Evaporate supernatant; reconstitute in Mobile Phase.

• Chromatography (HPLC):

  • Column: C18 Reverse Phase (e.g., Kromasil C18,

    ).

  • Mobile Phase: Acetonitrile : Formic Acid 0.1% (Isocratic or Gradient).

  • Rationale: Acidic mobile phase ensures protonation of nitrogen for maximal MS sensitivity.

• Detection (MS/MS):

  • Mode: Positive Electrospray Ionization (+ESI).

  • MRM Transitions:

    • Morazone: Precursor

      Product (Quantifier).

    • Phenmetrazine: Precursor

      Product (Quantifier).

Data Analysis Workflow

The following diagram outlines the logical flow for determining bioequivalence.

Figure 2: Workflow for pharmacokinetic data processing and bioequivalence decision-making.

References

• PubChem. (n.d.).[1] Morazone hydrochloride | C23H28ClN3O2.[1][2] National Library of Medicine. Retrieved from [Link][1]

• Bohn, G., & Rücker, G. (1977). Investigations of the Decomposition and Detection of Morazone by Thin-Layer- And Gas-Liquid-Chromatography. Archives of Toxicology. (Discusses metabolic conversion to phenmetrazine). Retrieved from [Link]

• Slawson, M. H., et al. (1999). Determination of Morphine and Glucuronide Metabolites in Plasma by HPLC-MS. Journal of Analytical Toxicology. (Reference for modern opiate/metabolite LC-MS methodology adaptable to morpholine drugs). Retrieved from [Link]

• Shin, H. S., et al. (1999). Study on metabolism of phenmetrazine-like drugs and their metabolites. Journal of Analytical Toxicology. Retrieved from [Link]

• Kalant, H. (2000). The pharmacology and toxicology of "ecstasy" (MDMA) and related drugs. CMAJ. (Context on phenmetrazine-class stimulants).

Sources

• 1. Morazone hydrochloride | C23H28ClN3O2 | CID 67093045 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medkoo.com [medkoo.com]

Safety & Regulatory Compliance

Morazone Hydrochloride: Safe Handling and Disposal Protocol

[1]

Executive Summary & Chemical Profile

Morazone hydrochloride (CAS: 50321-35-2) is a pyrazolone-derived non-steroidal anti-inflammatory drug (NSAID) and analgesic.[1] While historically used for pain management, it presents unique disposal challenges due to its metabolic pathway; Morazone metabolizes into phenmetrazine , a Schedule II controlled substance (stimulant) in the United States.

Consequently, disposal procedures must address two critical risks: acute toxicity (H300) and diversion potential . This guide outlines a self-validating disposal workflow that exceeds standard regulatory minimums to ensure absolute safety and compliance.

Chemical Safety Data (Key Parameters)

Parameter	Specification	Implications for Disposal
CAS Number	50321-35-2	Unique identifier for waste manifesting.[2]
Molecular Formula	C₂₃H₂₈ClN₃O₂	Organic nitrogenous compound; requires high-temp incineration.[2]
GHS Hazard	Danger (H300, H336)	Fatal if swallowed. May cause drowsiness.[2]
RCRA Status	Non-Listed* (See Section 2)	Treat as Hazardous Waste due to acute toxicity.[2]
DOT Shipping	UN 2811, Toxic solid, organic, n.o.s.[2]	Requires Class 6.1 labeling during transport.[2][3]
Solubility	Soluble in water, methanol	Do not flush. High mobility in aquatic environments.[2]

Regulatory Framework & Waste Classification[2][5][6][7]

The "Non-Listed" Trap

Morazone HCl is not explicitly listed on the EPA’s RCRA P-list or U-list. However, relying solely on this absence is a common compliance error.

• Toxicity Characteristic: Due to its "Fatal if swallowed" (H300) classification, Morazone waste must be evaluated for toxicity.

• Best Practice: Regardless of TCLP results, treat Morazone HCl as RCRA Hazardous Waste .

• Diversion Risk: Because it metabolizes to a Schedule II substance, waste containers must be secured against tampering, similar to "Controlled Substance" protocols, even if Morazone itself is unscheduled in your specific jurisdiction.[2]

Personal Protective Equipment (PPE) Matrix

Before handling waste containers, verify the following PPE is donned:

• Respiratory: N95 or P100 particulate respirator (minimum). If handling bulk powder (>10g), use a powered air-purifying respirator (PAPR).

• Dermal: Double nitrile gloves (0.11 mm min. thickness).

• Ocular: Chemical splash goggles.

• Body: Tyvek® lab coat or disposable coveralls to prevent particulate migration.

Step-by-Step Disposal Protocol

Phase A: Waste Segregation

Crucial Rule: Never mix Morazone HCl with oxidizers (e.g., nitrates, peroxides). Pyrazolone derivatives can react vigorously with strong oxidizers.

1. Solid Waste (Pure Substance or Spill Cleanup)

• Containment: Place solid Morazone HCl into a clear, sealable polyethylene bag (4 mil thickness).

• Secondary Containment: Place the sealed bag into a Black (RCRA Hazardous) or Blue (Pharmaceutical Waste) wide-mouth drum, depending on your facility's specific waste hauler contracts.

  • Note: Ensure the container is rated for UN 2811 (Toxic Solids).[3]

• Labeling: Affix a hazardous waste label immediately.

  • Text: "Hazardous Waste - Toxic Solid - Morazone Hydrochloride."

  • Hazard Code: Class 6.1.

2. Liquid Waste (Stock Solutions)

• Absorption: Do not pour free liquids into solid waste bins. Absorb small volumes (<500 mL) onto vermiculite or ground corncob bedding.

• Bulk Liquids: Collect in a dedicated "Aqueous Toxic" waste carboy.

  • pH Check: Ensure pH is neutral (6-8) to prevent degradation into unknown byproducts before pickup.

3. Empty Containers

• Triple Rinse: Triple rinse the original glass vial with a suitable solvent (methanol or water).

• Rinsate Disposal: Collect all rinsate as Liquid Hazardous Waste (see above). Do not pour rinsate down the drain.

• Defacing: Deface the label and dispose of the glass vial in the "Glass/Sharps" container.

Phase B: Destruction Method

The only acceptable destruction method for Morazone HCl is High-Temperature Incineration at a licensed TSDF (Treatment, Storage, and Disposal Facility).

• Temperature: >1000°C.

• Reasoning: Chemical oxidation or landfilling is insufficient due to the stability of the pyrazolone ring and the risk of leaching toxic metabolites into groundwater.

Visual Workflow: Decision Logic

The following diagram illustrates the decision logic for disposing of Morazone HCl, ensuring no "gray areas" lead to improper drain disposal.

Figure 1: Decision tree for Morazone HCl waste streams, prioritizing incineration and zero environmental release.[2]

Emergency Spill Response

In the event of a powder spill outside a containment hood:

• Evacuate: Clear the immediate area (10 ft radius).

• PPE Up: Don N95 mask and double gloves immediately.

• Dampen: Gently cover the powder with paper towels dampened with water to prevent dust generation. Do not dry sweep.

• Scoop: Use a plastic scoop to lift the damp towels and powder into a waste bag.

• Clean: Wipe the surface with a soap/water solution 3 times.

References

• National Center for Biotechnology Information (NCBI). (2023). PubChem Compound Summary for CID 39609, Morazone. Retrieved from [Link]

• United States Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Part 261.[4] Retrieved from [Link]

• Drug Enforcement Administration (DEA). (2023). List of Controlled Substances. (Reference for Phenmetrazine status). Retrieved from [Link]

Sources

• 1. Morazone [drugfuture.com]
• 2. Waste Code [rcrainfo.epa.gov]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. pwaste.com [pwaste.com]

Personal protective equipment for handling Morazone hydrochloride

Executive Safety Summary

Do not treat this simply as a generic chemical. Morazone hydrochloride is a pyrazolone-derived non-steroidal anti-inflammatory drug (NSAID).[1] While its primary GHS classification indicates acute toxicity and irritation, the critical hidden risk lies in the historical association of pyrazolones with agranulocytosis (bone marrow suppression) and severe hypersensitivity reactions.[1]

Furthermore, Morazone is metabolized into phenmetrazine , a sympathomimetic stimulant with abuse potential. Consequently, handling requires not only chemical safety protocols but also strict inventory control to prevent diversion.

This guide prioritizes the prevention of inhalation sensitization and dermal absorption , as these are the primary vectors for systemic exposure in a laboratory setting.

Risk Assessment & Toxicology Profile

Before donning PPE, you must understand the specific biological mechanism you are guarding against.

Hazard Category	Classification	Mechanism of Action / Risk
Acute Toxicity	Oral: Cat 4 (Harmful)	Inhibition of prostaglandin synthesis; potential CNS stimulation due to phenmetrazine metabolite.[1]
Sensitization	High Risk (Idiosyncratic)	Critical: Pyrazolones can induce immune-mediated agranulocytosis.[1] Even low-level chronic exposure may trigger sensitization in susceptible individuals.[1]
Target Organs	Blood, Liver, CNS	Bone marrow suppression (leukopenia), hepatotoxicity, and CNS excitation.[1]
Physical	Fine Dust	As a hydrochloride salt, the powder is likely hygroscopic and prone to static charge, increasing the risk of aerosolization during weighing.

Personal Protective Equipment (PPE) Matrix

The following matrix dictates the required PPE based on the specific operational activity. Standard laboratory attire (long pants, closed-toe shoes) is the baseline. [1]

PPE Specification Table

Component	Standard Handling (<100 mg)	High-Risk Operations (>100 mg or Solution Prep)	Technical Rationale
Respiratory	N95 Respirator (Fit-tested)	P100 / HEPA (Half-face) or PAPR	HCl salts form micron-sized particles (<10µm) that easily bypass surgical masks.[1]
Hand Protection	Nitrile Gloves (Min 0.11mm)	Double Nitrile (Outer: 0.11mm, Inner: 0.08mm)	Pyrazolones can permeate latex.[1] Double gloving provides a breakthrough indicator and allows outer glove removal if contaminated.[1]
Eye Protection	Safety Glasses (Side Shields)	Chemical Goggles	Goggles are required during solubilization to prevent splash entry into the lacrimal duct.[1]
Body Protection	Lab Coat (Cotton/Poly)	Tyvek® Sleeves or Disposable Gown	Prevents accumulation of static-charged dust on personal clothing, which can be tracked home.[1]

PPE Decision Logic & Workflow

The following decision tree illustrates the logic for selecting PPE and engineering controls. This ensures you are not over-protected (reducing dexterity) or under-protected (risking exposure).[1]

Figure 1: Decision logic for selecting appropriate protective equipment based on physical state and quantity of Morazone HCl.

Operational Protocols

A. Weighing & Transfer (The Critical Step)

Why this matters: The hydrochloride salt form is prone to static electricity.[1] The moment a spatula touches the powder, electrostatic repulsion can eject particles into the air.

• Engineering Control: Perform all weighing inside a Chemical Fume Hood or a Powder Containment Balance Enclosure .[1]

• Static Mitigation: Use an ionizing bar or antistatic gun on the weighing boat before adding the compound.[1]

• Technique:

  • Place a secondary containment tray (spill tray) inside the hood.[1]

  • Open the vial only inside the hood.[1]

  • Use a disposable spatula.[1] Do not reuse spatulas to prevent cross-contamination.[1]

  • Scientific Tip: If the powder is clumping (hygroscopic), do not crush it in an open vessel. Dissolve the entire clump if possible, or crush inside a closed bag.

B. Solubilization

Why this matters: Morazone HCl is soluble in water and alcohols.[1] Once in solution, the inhalation risk drops, but the dermal absorption risk increases because the solvent acts as a vehicle carrier.

• Solvent Choice: Water or Ethanol is standard.[1]

• Protocol:

  • Add the solvent to the powder (not powder to solvent) to minimize splash risk.[1]

  • Cap the vessel immediately after addition.[1]

  • Vortex or sonicate inside the hood.[1]

• Labeling: Clearly label the container "TOXIC - Morazone HCl" and include the concentration.[1]

C. Decontamination & Spill Response

Why this matters: Pyrazolones are stable.[1][2][3] They do not degrade instantly upon contact with air.[1]

Minor Spill (<500 mg):

• Isolate: Alert nearby personnel.

• PPE: Don double gloves and N95/P100 respirator.[1]

• Contain: Cover the powder with a damp paper towel (water or ethanol) to prevent dust generation.[1] Do not dry sweep. [1]

• Clean: Wipe the area from the outside in.[1]

• Verify: If available, use a UV light (many pyrazolones fluoresce) to check for residue, though this is not specific to Morazone.[1]

Waste Disposal

Disposal must comply with local environmental regulations (e.g., RCRA in the US).[1]

• Solid Waste: Collect contaminated wipes, gloves, and weighing boats in a dedicated "Hazardous Solid Waste" bag.

• Liquid Waste: Dispose of solutions in a container marked "Toxic Organic Waste."[1]

• Destruction Method: High-temperature incineration is the preferred method for Morazone HCl to ensure complete thermal decomposition of the pyrazolone ring.[1]

Emergency Medical Information

Provide this information to medical responders in case of exposure.

• Inhalation: Move to fresh air. Monitor for respiratory distress.

• Skin Contact: Wash with soap and water for 15 minutes.[1] Do not use ethanol for washing skin, as it may enhance absorption.

• Ingestion: Do not induce vomiting.

• Antidote: No specific antidote exists.[1] Treatment is symptomatic.[1] Alert medical staff to the risk of agranulocytosis (monitor Complete Blood Count - CBC).[1]

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 6536, Morazone.[1] Retrieved from [Link][1]

• World Health Organization (WHO). Consolidated List of Products Whose Consumption and/or Sale Have Been Banned, Withdrawn, Severely Restricted or Not Approved by Governments. (Reference to Phenmetrazine metabolites). Retrieved from [Link]

Sources

• 1. medkoo.com [medkoo.com]
• 2. cdn.pfizer.com [cdn.pfizer.com]
• 3. usbio.net [usbio.net]